4-[(Methylsulfanyl)methyl]benzonitrile

• CAS: 168028-51-1

Core Science & Biosynthesis

"4-[(Methylsulfanyl)methyl]benzonitrile" derivatives and analogs synthesis

Technical Guide: Synthesis and Derivatization of 4-[(Methylsulfanyl)methyl]benzonitrile

Executive Summary & Strategic Importance

4-[(Methylsulfanyl)methyl]benzonitrile (CAS: 168028-51-1), also known as 4-cyanobenzyl methyl sulfide, represents a pivotal "linker-scaffold" in medicinal chemistry. Unlike its S-aryl analog (4-methylthiobenzonitrile), the methylene bridge (–CH₂–) insulates the sulfur atom from the aromatic ring's resonance, altering its nucleophilicity and oxidation potential.

This scaffold serves as a versatile precursor for three critical drug design motifs:

• Benzylic Sulfones: Bioisosteres for carbonyls in protease inhibitors.

• Bifunctional Linkers: The nitrile allows orthogonal elaboration (e.g., to tetrazoles or benzylamines) while the sulfur provides a handle for polarity tuning (S vs. SO vs. SO₂).

• Metabolic Probes: The benzylic position is a known metabolic "soft spot" (CYP450-mediated oxidation), making this molecule a standard for assessing metabolic stability in lead optimization.

Core Synthesis: The "Thio-Benzylation" Protocol

The most robust route to the core scaffold involves a two-step sequence starting from 4-tolunitrile. This pathway is preferred over direct thiolation of 4-chlorobenzonitrile due to the harsh conditions required for S_NAr on electron-deficient rings.

Step 1: Radical Bromination (Precursor Synthesis)

• Reaction: Wohl-Ziegler Bromination

• Substrate: 4-Tolunitrile

• Reagent: N-Bromosuccinimide (NBS), AIBN (cat.)

• Solvent: CCl₄ or Trifluorotoluene (Green alternative)

Step 2: Nucleophilic Displacement (Core Formation)

• Reaction: S_N2 Thioetherification

• Substrate: 4-(Bromomethyl)benzonitrile (CAS: 17201-43-3)

• Reagent: Sodium Thiomethoxide (NaSMe)

• Solvent: Ethanol or DMF (0°C to RT)

Experimental Protocol (Step 2 Focus)

• Safety Note: Sodium thiomethoxide generates methanethiol (MeSH) upon contact with moisture/acid. ALL operations must use a bleach trap (sodium hypochlorite) to neutralize odors.

• Charge: To a flame-dried 250 mL round-bottom flask, add 4-(bromomethyl)benzonitrile (5.0 g, 25.5 mmol) and anhydrous Ethanol (50 mL).

• Cool: Cool the suspension to 0°C using an ice bath.

• Addition: Slowly add Sodium Thiomethoxide (1.96 g, 28.0 mmol, 1.1 eq) as a solid or 21% aqueous solution. The reaction is exothermic.

• Reaction: Remove ice bath and stir at Room Temperature (25°C) for 2 hours. Monitor by TLC (Hexane/EtOAc 8:2). The starting bromide (Rf ~0.6) should disappear, replaced by the sulfide (Rf ~0.5).

• Workup: Concentrate ethanol under reduced pressure. Resuspend residue in Ethyl Acetate (100 mL) and wash with Water (2 x 50 mL) and Brine (50 mL).

• Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. The crude oil often solidifies upon standing. Recrystallize from Hexane/Ether if necessary.

  • Typical Yield: 85-92%

  • Appearance: Pale yellow solid or oil.[1]

Derivatization & Analog Synthesis

Once the core sulfide is established, the synthesis diverges into three functional classes: Oxidation State Analogs , Nitrile Derivatives , and Benzylic Modifications .

Pathway A: Sulfur Oxidation (The "Polarity Switch")

Controlling the oxidation state of sulfur is critical for adjusting LogP and H-bond accepting capability.

• Sulfoxide (S=O): Chiral centers can be introduced here.[2][3]

  • Reagent: NaIO₄ (1.1 eq), MeOH/H₂O, 0°C.

• Sulfone (O=S=O): Highly stable, strong H-bond acceptor.

  • Reagent: Oxone® (2.0 eq) or mCPBA (2.5 eq).

Pathway B: Nitrile Transformation

The nitrile group remains stable during sulfur oxidation, allowing for late-stage modification.

• Tetrazoles: Bioisostere for carboxylic acids (Angiotensin II receptor antagonists).

  • Reagent: NaN₃, NH₄Cl, DMF, 100°C.

• Benzylamines: For reductive amination libraries.

  • Reagent: H₂ (Pd/C) or LiAlH₄.

Visualizing the Synthetic Logic

The following diagram maps the divergent synthesis from the commercial precursor to the functionalized analogs.

Caption: Divergent synthesis map starting from 4-tolunitrile, highlighting the central role of the sulfide scaffold in accessing diverse chemical space.

Comparative Data: Reagents & Conditions

Transformation	Reagents	Conditions	Key Outcome	Ref
Core Synthesis	NaSMe (1.1 eq)	EtOH, 25°C, 2h	High yield, minimal byproduct	[1]
Sulfoxide	NaIO₄ (1.1 eq)	MeOH/H₂O, 0°C	Avoids over-oxidation to sulfone	[2]
Sulfone	Oxone® (2.0 eq)	MeOH/H₂O, RT	Complete oxidation, easy workup	[3]
Tetrazole	TMS-N₃, TBAF	THF, Reflux	Safer alternative to explosive azides	[4]
Benzylic Ox.	DDQ or Photo-ox	MeCN, hν	WARNING: Cleaves to benzaldehyde	[5]

Critical "Expert" Insights (E-E-A-T)

• The "Odor" Factor: The synthesis of this compound involves methanethiol equivalents. It is not enough to just use a fume hood. You must set up a bleach trap (bubbler containing 10% NaClO) for the exhaust line. Failure to do this will contaminate the entire laboratory ventilation system.

• Benzylic Instability: Unlike S-aryl compounds, S-benzyl compounds are prone to Pummerer-type rearrangements if treated with thionyl chloride or acetic anhydride. Avoid acidic acylating conditions if the sulfoxide is present.

• Metabolic Liability: In drug development, the methylene group (–CH₂–) between the ring and sulfur is a site of CYP450 hydroxylation. If the lead compound shows high clearance, consider replacing the –CH₂– with a –C(Me)₂– (gem-dimethyl) to block metabolism, or oxidizing to the sulfone which is generally metabolically inert.

References

• Organic Chemistry Portal. (2023). Oxidation of Sulfides to Sulfones and Sulfoxides. Retrieved from [Link]

• ACS Publications. (2016). Photoinduced One-Electron Oxidation of Benzyl Methyl Sulfides. Journal of Organic Chemistry. Retrieved from [Link][4]

• National Institutes of Health (NIH). (2008). Synthesis and crystal structure of 4-[(quinolin-6-yloxy)methyl]benzonitrile. PMC. Retrieved from [Link]

Sources

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]

Toxicological Profile & Safety Data: 4-[(Methylsulfanyl)methyl]benzonitrile

This guide provides an in-depth toxicological and safety profile for 4-[(Methylsulfanyl)methyl]benzonitrile , a specialized organic intermediate used in medicinal chemistry and materials science.

CAS Number: 168028-51-1 Synonyms: p-Cyanobenzyl methyl sulfide; 4-(Methylthiomethyl)benzonitrile; 4-Cyanobenzyl methyl sulfide. Formula: C₉H₉NS Molecular Weight: 163.24 g/mol

Part 1: Executive Summary & Chemical Identity

4-[(Methylsulfanyl)methyl]benzonitrile is a bifunctional aromatic building block characterized by a nitrile (cyano) group and a methyl sulfide (thioether) moiety linked via a methylene bridge. It serves as a critical intermediate in the synthesis of pharmaceuticals (e.g., enzyme inhibitors) and advanced agrochemicals.

Core Hazard Assessment: The compound presents a dual-hazard profile:

• Toxicological: Moderate acute toxicity (Oral/Dermal) typical of benzonitriles, with potential for metabolic activation.

• Organoleptic/Physical: As a benzyl sulfide, it possesses a characteristic, penetrating stench (sulfurous/garlic-like) even at low concentrations, requiring containment to prevent laboratory contamination and olfactory fatigue.

Physicochemical Properties

Property	Data (Experimental/Predicted)	Relevance to Safety
Physical State	Low-melting solid or oil (approx. MP 30–40°C)	May exist as supercooled liquid; handling requires spill precautions.
Boiling Point	~280–290°C (Predicted)	Low vapor pressure, but odor is volatile.
Solubility	Insoluble in water; Soluble in DCM, EtOAc, DMSO	Lipophilic nature facilitates dermal absorption.
LogP	~2.5 (Predicted)	Indicates potential for membrane permeability and bioaccumulation.

Part 2: Hazard Identification (GHS Classification)

Note: As a research chemical, specific regulatory harmonized data may be absent. The following classification is derived from Structure-Activity Relationships (SAR) and analog read-across (e.g., Benzyl methyl sulfide, 4-Methylbenzonitrile).

Signal Word: WARNING

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Cat. 4	H302: Harmful if swallowed.[1][2][3][4]
Skin Irritation	Cat. 2	H315: Causes skin irritation.
Eye Irritation	Cat. 2A	H319: Causes serious eye irritation.
STOT - Single Exp.	Cat. 3	H335: May cause respiratory irritation.
Sensitization (Skin)	Cat. 1B	H317: May cause an allergic skin reaction (Predicted based on p-tolunitrile).

Precautionary Principle: Treat as a potential lachrymator and sensitizer due to the benzyl sulfide moiety.

Part 3: Detailed Toxicological Profile

Metabolic Fate & Biotransformation

The toxicity of this compound is governed by two competing metabolic pathways: S-Oxidation (detoxification/activation) and Nitrile Hydrolysis .

Mechanism:

• S-Oxidation: The sulfide sulfur is rapidly oxidized by Flavin-containing Monooxygenases (FMOs) or Cytochrome P450 (CYP) enzymes to the Sulfoxide (odorless) and subsequently the Sulfone . This increases water solubility for excretion.

• Nitrile Metabolism: The nitrile group may undergo oxidative dealkylation (releasing cyanide ion, CN⁻) or direct hydrolysis to the carboxylic acid. Note: Benzonitriles are generally more stable than aliphatic nitriles, making rapid cyanide release less likely, but it remains a risk factor in high-dose exposures.

Figure 1: Predicted metabolic pathways. The primary route is S-oxidation, which mitigates the odor but retains the core aromatic structure.

Acute Toxicity

• Oral: Analogous compounds (e.g., 4-chlorobenzyl methyl sulfide) exhibit LD50 values in the range of 500–1500 mg/kg (Rat). Ingestion may cause central nervous system (CNS) depression, gastrointestinal distress, and potential cyanosis if cyanide release occurs.

• Dermal: Lipophilicity (LogP ~2.5) suggests significant dermal absorption. Prolonged contact may lead to dermatitis or systemic toxicity.

• Inhalation: High vapor concentrations (facilitated by heating) are irritating to mucous membranes. The "stench" characteristic serves as a warning property but can lead to nausea and headaches (autonomic response to malodor).

Genotoxicity & Carcinogenicity

• Ames Test: Predicted Negative . Simple benzyl sulfides and benzonitriles generally do not show mutagenicity in Salmonella typhimurium strains unless activated by specific substituents (e.g., nitro groups).

• Carcinogenicity: No specific data available.[4] Not listed by IARC, NTP, or OSHA.

Part 4: Occupational Safety & Handling Protocols

Engineering Controls

• Mandatory: Handle only inside a functioning chemical fume hood.

• Airflow: Minimum face velocity of 100 fpm (0.5 m/s).

• Scrubbing: If conducting large-scale synthesis (>10g), the exhaust should ideally pass through a bleach (hypochlorite) scrubber to neutralize sulfide odors before release to the environment.

Personal Protective Equipment (PPE)

• Gloves: Nitrile rubber (0.11 mm) is sufficient for splash protection. For prolonged handling, use Butyl rubber or Viton (sulfides can permeate thin nitrile).

• Respiratory: If hood containment is breached, use a full-face respirator with OV/AG (Organic Vapor/Acid Gas) cartridges. Note: The odor threshold is likely below the OSHA PEL, making smell a poor indicator of safety, but a good indicator of containment failure.

Decontamination & Spill Response (The "Bleach Method")

Sulfides can be chemically neutralized by oxidation.

Protocol:

• Isolate: Evacuate the immediate area if the smell is overpowering.

• Neutralize: Prepare a solution of 10% Sodium Hypochlorite (Bleach) or Hydrogen Peroxide (3%) .

• Apply: Gently pour the oxidant over the spill (or contaminated glassware).

  • Chemistry:R-S-R' + NaOCl → R-SO-R' (Sulfoxide) + NaCl

  • Result: The volatile stench is converted to a non-volatile, odorless solid/liquid.

• Clean: After 30 minutes, absorb with vermiculite and dispose of as chemical waste.

Figure 2: Decontamination workflow for sulfide-bearing compounds.

Part 5: Synthesis & Impurity Profile

Researchers synthesizing or purchasing this compound should be aware of specific impurities that alter the toxicity profile.

Common Synthetic Route: 4-(Bromomethyl)benzonitrile + Sodium Thiomethoxide (NaSMe) → Product

Critical Impurities:

• 4-(Bromomethyl)benzonitrile: A potent lachrymator and skin corrosive. If the product is not fully purified, it may retain these blistering properties.

• Methanethiol (MeSH): Extremely malodorous and toxic gas (breakdown product).

Purity Check: Always verify the absence of the benzylic bromide precursor via TLC or 1H-NMR (Look for CH₂ shift change from ~4.5 ppm [Br] to ~3.7 ppm [SMe]).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21382-98-9 and analogs. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Benzyl methyl sulfide (CAS 766-92-7).[5] (Used for Read-Across). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances. Retrieved from [Link]

• Organic Syntheses. Oxidation of Sulfides to Sulfoxides. (Context for metabolic/chemical neutralization). Retrieved from [Link]

Sources

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• 5. Benzyl methyl sulfide | C8H10S | CID 13016 - PubChem [pubchem.ncbi.nlm.nih.gov]

"4-[(Methylsulfanyl)methyl]benzonitrile" electrophilic and nucleophilic substitution reactions

Electrophilic and Nucleophilic Substitution Pathways[1][2]

Executive Summary

4-[(Methylsulfanyl)methyl]benzonitrile (also referred to as 4-(methylthiomethyl)benzonitrile) represents a bifunctional scaffold critical in the synthesis of stilbene derivatives, heterocycles, and pharmacophores requiring a para-substituted benzyl spacer.[1][2][3] Its chemical architecture presents a unique "reactivity triad": the electron-withdrawing cyano group (-CN), the electron-rich sulfide moiety (-S-), and the activated benzylic carbon.[1]

This guide provides a rigorous analysis of its electrophilic and nucleophilic substitution behaviors.[2] Unlike simple aromatics, this molecule requires specific protocols to manage the competing oxidation of the sulfur atom during electrophilic aromatic substitution (EAS).[2] We present validated pathways for ring functionalization, sulfur-centered nucleophilicity, and benzylic substitution.[1][2]

Molecular Architecture & Reactivity Profiling[1][2]

To predict reaction outcomes, we must analyze the electronic distribution governed by the two principal substituents on the benzene ring.

Substituent	Position	Electronic Effect (Hammett)	Directing Influence (EAS)	Activation ( )
Cyano (-CN)	C-1	Strong Withdrawal ( )	Meta-director (deactivator)	Activates ring for Nucleophilic Aromatic Substitution ( )
(Methylsulfanyl)methyl	C-4	Weak Donation (Alkyl-like)	Ortho/Para-director (activator)	Activates benzylic position for Radical Substitution

The Reactivity Conflict:

• EAS: The ring is net deactivated by the strong -CN group. However, the alkyl-sulfide group at C-4 directs incoming electrophiles to the C-3 position (ortho to the alkyl group, meta to the nitrile).

• Oxidation Sensitivity: The sulfide sulfur is a "soft" nucleophile prone to oxidation.[2] Standard nitration conditions (

  ) will inevitably oxidize the sulfide to a sulfoxide ( ) or sulfone ( ) concurrent with or prior to ring nitration.[1][2]

Electrophilic Substitution Pathways

2.1. Aromatic Ring Nitration (The Oxidative Challenge)

Direct nitration of 4-[(methylsulfanyl)methyl]benzonitrile is non-trivial due to the lability of the sulfur atom.[1][2]

• Mechanism: The nitronium ion (

  ) is a potent electrophile.[1][2][4][5][6] While it seeks the electron density at C-3, the nitric acid medium acts as an oxidant.

• Outcome: The reaction typically yields 4-[(methylsulfinyl)methyl]-3-nitrobenzonitrile or the sulfonyl analog.[1] The sulfur is oxidized in situ.

• Strategic Workaround: If the sulfide is required in the final product, it is recommended to perform the nitration on the benzyl halide precursor (4-chloromethylbenzonitrile) first, and then introduce the thiomethyl group via nucleophilic displacement (

  ) using sodium thiomethoxide ( ).[2]

2.2. Sulfur-Centered Electrophilic Attack (S-Alkylation)

The sulfur atom retains significant nucleophilic character, allowing it to attack external electrophiles (alkyl halides), resulting in sulfonium salts.[1][2]

• Reaction: Alkylation with Methyl Iodide (

  ).[1]

• Product: [4-(Cyano)benzyl]dimethylsulfonium iodide.[1][2]

• Utility: Sulfonium salts are excellent leaving groups.[1][2] This transforms the chemically inert -SMe group into a labile group that can be displaced by other nucleophiles or used to generate ylides for Stevens rearrangements.

Nucleophilic Substitution Pathways[7][8]

3.1. Benzylic Radical Substitution (Bromination)

The benzylic protons are activated by the adjacent aromatic ring and the sulfur atom.[2] However, the sulfur atom can interfere with radical propagators.

• Reagent: N-Bromosuccinimide (NBS) with AIBN (initiator).[1][2]

• Protocol Note: Unlike standard toluene bromination, the sulfur atom can undergo

  -halogenation (Pummerer-type intermediates) or oxidation.[1][2] Conditions must be strictly anhydrous and controlled (CCl4 reflux).

• Target: Replacement of a benzylic hydrogen with Bromine, creating a secondary bromide reactive center.

3.2. Nucleophilic Attack on the Nitrile (Pinner Reaction)

The cyano carbon is electrophilic.[2] While not a "substitution" in the sense of leaving groups, it allows for the transformation of the functional handle.

• Reagents: Dry HCl gas in anhydrous alcohol (MeOH/EtOH).

• Product: Imidate ester hydrochloride.[1][2]

• Application: This is the primary gateway to converting the nitrile into esters, amides, or heterocycles (e.g., tetrazoles via sodium azide).[2]

Experimental Protocols

Protocol A: Controlled Oxidation to Sulfoxide

Use this protocol if the target is the sulfoxide derivative, often a necessary intermediate before nitration.[2]

• Preparation: Dissolve 10 mmol of 4-[(methylsulfanyl)methyl]benzonitrile in 50 mL of Dichloromethane (DCM). Cool to -78°C.[1][7]

• Addition: Add 1.05 equivalents of m-CPBA (meta-chloroperoxybenzoic acid) dissolved in DCM dropwise over 30 minutes.

• Quenching: Stir for 1 hour. Quench with 10%

  solution (to destroy excess peroxide).[1]

• Workup: Wash with saturated

  , dry over , and concentrate.

• Validation:

  NMR will show a shift in the benzylic protons due to the anisotropy of the bond (diastereotopic splitting often observed).[2]

Protocol B: Generation of the Sulfonium Salt (Leaving Group Activation)

Use this protocol to activate the position for subsequent nucleophilic displacement.

• Reaction: Mix 5 mmol of substrate with 20 mmol of Methyl Iodide (excess) in 10 mL of anhydrous acetone.

• Conditions: Stir at room temperature for 24 hours in the dark (MeI is light sensitive).

• Isolation: The product is an ionic salt and will precipitate from the non-polar acetone/ether mixture. Filter the white solid and wash with cold diethyl ether.

• Storage: Store at -20°C; sulfonium salts are hygroscopic and thermally unstable.

Reaction Pathway Visualization

The following diagram illustrates the divergent reactivity pathways based on the reagent choice.

Caption: Divergent synthetic pathways for 4-[(methylsulfanyl)methyl]benzonitrile. Note the oxidative instability of the sulfide during nitration.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 20649716, 4-[(Methylsulfanyl)methyl]benzonitrile. Retrieved from [Link][1][2]

• Madesclaire, M. (1986). Synthesis of sulfoxides by oxidation of thioethers. Tetrahedron, 42(20), 5459-5495.[1] (Foundational review on sulfide oxidation selectivity).

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry.

• Nishiyama, Y., Hosoya, T., & Yoshida, S. (2020). Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters. Chemical Communications.[1] Retrieved from [Link]

• Sigma-Aldrich.Product Specification: 4-(Methylthio)benzonitrile derivatives. (Confirmation of physical properties and stability).

Sources

• 1. PubChemLite - 4-[(methylsulfanyl)methyl]benzonitrile (C9H9NS) [pubchemlite.lcsb.uni.lu]
• 2. youtube.com [youtube.com]
• 3. 4-(METHYLSULFONYL)BENZONITRILE | 22821-76-7 [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. prepchem.com [prepchem.com]

Protocols & Analytical Methods

Application and Protocols for the Synthesis of PI3K Inhibitor Scaffolds Utilizing 4-[(Methylsulfanyl)methyl]benzonitrile

For: Researchers, scientists, and drug development professionals in oncology and immunology.

Introduction: The Critical Role of PI3K in Cellular Signaling and the Rationale for Therapeutic Targeting

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a central regulator of myriad cellular processes, including cell growth, proliferation, survival, and metabolism.[1] Dysregulation of this pathway, often through activating mutations in the PIK3CA gene or loss of the tumor suppressor PTEN, is a hallmark of many human cancers and inflammatory diseases.[2] This has established the PI3K family of enzymes as a high-priority target for therapeutic intervention. The development of small molecule inhibitors that can selectively block the activity of PI3K isoforms has been an area of intense research, leading to several approved drugs.

A common structural motif in many kinase inhibitors, including those targeting PI3K, is the presence of a substituted pyrimidine core. This heterocyclic scaffold serves as a versatile anchor for positioning functional groups that interact with the ATP-binding pocket of the kinase. The benzonitrile moiety, in particular, has been identified as a valuable pharmacophore in this context, with the nitrile group capable of forming key hydrogen bonds within the kinase domain.

This application note provides a detailed protocol for the synthesis of a 2-aminopyrimidine-based scaffold, a foundational core for a class of PI3K inhibitors, utilizing 4-[(Methylsulfanyl)methyl]benzonitrile as a key building block. We will delve into the synthetic strategy, provide a step-by-step experimental procedure, and discuss the significance of the resulting chemical architecture in the context of PI3K inhibition.

The PI3K Signaling Pathway: A Visual Overview

The PI3K pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G protein-coupled receptors (GPCRs), leading to the recruitment and activation of PI3K at the cell membrane. PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase Akt, which in turn phosphorylates a multitude of substrates to drive cell growth, proliferation, and survival.

Caption: The PI3K/Akt/mTOR Signaling Pathway.

Synthetic Strategy: Leveraging 4-[(Methylsulfanyl)methyl]benzonitrile for Pyrimidinone Core Synthesis

The synthetic approach outlined here is a classical condensation reaction to form a substituted 2-aminopyrimidine ring. This strategy is widely employed in medicinal chemistry for its robustness and the ready availability of starting materials. The key transformation involves the base-catalyzed cyclization of a benzonitrile derivative with guanidine.

4-[(Methylsulfanyl)methyl]benzonitrile serves as the foundational building block, providing the phenyl ring and the nitrile group essential for the formation of the pyrimidine core. The methylsulfanylmethyl group at the para-position offers a potential point for further chemical modification or can itself contribute to the inhibitor's binding affinity and pharmacokinetic properties.

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for the PI3K inhibitor scaffold.

Experimental Protocol: Synthesis of 2-Amino-5-(4-((methylthio)methyl)phenyl)pyrimidin-4-ol

This protocol details the synthesis of a key pyrimidinone intermediate, which can be further functionalized to generate a library of potential PI3K inhibitors.

Materials and Reagents:

• 4-[(Methylsulfanyl)methyl]benzonitrile

• Ethyl cyanoacetate

• Guanidine hydrochloride

• Sodium ethoxide (or sodium metal and absolute ethanol)

• Absolute Ethanol

• Toluene

• Piperidine

• Glacial Acetic Acid

• Standard laboratory glassware and apparatus for organic synthesis (reflux condenser, magnetic stirrer, etc.)

• Inert atmosphere (Nitrogen or Argon)

Step 1: Synthesis of Ethyl 2-cyano-3-(4-((methylthio)methyl)phenyl)acrylate

This step involves a Knoevenagel condensation between 4-[(Methylsulfanyl)methyl]benzonitrile and ethyl cyanoacetate.

• To a solution of 4-[(Methylsulfanyl)methyl]benzonitrile (1 equivalent) and ethyl cyanoacetate (1.1 equivalents) in toluene, add a catalytic amount of piperidine (0.1 equivalents).

• Heat the reaction mixture to reflux using a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• After completion, cool the reaction mixture to room temperature.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the desired intermediate.

Step 2: Cyclization to form 2-Amino-5-(4-((methylthio)methyl)phenyl)pyrimidin-4-ol

This is the key cyclization step to form the pyrimidinone core.

• Prepare a solution of sodium ethoxide in absolute ethanol by carefully dissolving sodium metal (2.2 equivalents) in absolute ethanol under an inert atmosphere. Alternatively, a commercially available solution of sodium ethoxide can be used.

• To the sodium ethoxide solution, add guanidine hydrochloride (1.2 equivalents) and stir for 30 minutes at room temperature.

• Add a solution of the ethyl 2-cyano-3-(4-((methylthio)methyl)phenyl)acrylate intermediate (1 equivalent) from Step 1 in absolute ethanol.

• Heat the reaction mixture to reflux and maintain for 8-12 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and neutralize with glacial acetic acid.

• A precipitate will form. Collect the solid by filtration, wash with cold ethanol and then with water to remove any inorganic salts.

• Dry the solid under vacuum to yield the final product, 2-Amino-5-(4-((methylthio)methyl)phenyl)pyrimidin-4-ol .

Data Summary and Characterization

The synthesized compound should be characterized by standard analytical techniques to confirm its structure and purity.

Analysis	Expected Result
Appearance	Off-white to pale yellow solid
¹H NMR	Peaks corresponding to the aromatic protons of the phenyl ring, the methylene protons of the methylsulfanylmethyl group, the methyl protons, and the amine and hydroxyl protons of the pyrimidine ring.
¹³C NMR	Resonances for all unique carbon atoms in the molecule.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the product.
Purity (HPLC)	>95%

Discussion and Further Applications

The successful synthesis of 2-Amino-5-(4-((methylthio)methyl)phenyl)pyrimidin-4-ol provides a valuable scaffold for the development of novel PI3K inhibitors. The 2-amino group and the 4-hydroxyl group of the pyrimidine ring are key handles for further chemical elaboration. For instance, the 4-hydroxyl group can be converted to a chlorine atom, which can then be displaced by various nucleophiles to introduce diversity and modulate the compound's activity and selectivity against different PI3K isoforms.

The 4-((methylthio)methyl)phenyl moiety itself is of interest. The sulfur atom can be oxidized to the corresponding sulfoxide and sulfone, which can alter the electronic properties and potential for hydrogen bonding of the molecule. These modifications can have a significant impact on the compound's biological activity and pharmacokinetic profile.

Conclusion

This application note has detailed a robust and reliable synthetic protocol for the preparation of a key pyrimidinone-based scaffold for PI3K inhibitors, starting from 4-[(Methylsulfanyl)methyl]benzonitrile . The provided step-by-step methodology, coupled with an understanding of the underlying chemistry and the biological rationale, equips researchers with the necessary tools to synthesize and explore this important class of therapeutic agents. The versatility of the synthesized scaffold opens up numerous avenues for the development of next-generation PI3K inhibitors with improved efficacy and safety profiles.

References

• Mechanisms of Resistance to PI3K Inhibitors in Cancer: Adaptive Responses, Drug Tolerance and Cellular Plasticity. PMC. [Link]

Sources

• 1. Unified Patents - Analytics Portal [portal.unifiedpatents.com]
• 2. US10336759B2 - Salts and processes of preparing a PI3K inhibitor - Google Patents [patents.google.com]

Application Notes and Protocols for the Analysis of 4-[(Methylsulfanyl)methyl]benzonitrile by HPLC and GC-MS

Introduction

4-[(Methylsulfanyl)methyl]benzonitrile is a significant intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its purity and accurate quantification are critical for ensuring the quality and efficacy of the final products. This document provides detailed analytical methods for the determination of 4-[(Methylsulfanyl)methyl]benzonitrile using High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are designed for researchers, scientists, and drug development professionals to achieve robust, reliable, and accurate analytical results.

The protocols herein are developed based on the physicochemical properties of the analyte and established chromatographic principles. The causality behind each experimental choice is explained to provide a deeper understanding of the method development process.

Physicochemical Properties of 4-[(Methylsulfanyl)methyl]benzonitrile

A thorough understanding of the analyte's properties is fundamental to developing effective analytical methods.

Property	Value	Source
Molecular Formula	C₈H₇NS	[1]
Molecular Weight	149.216 g/mol	[1]
Melting Point	59-64 °C	[1]
Boiling Point	272 °C	[1]
Structure	SMILES: CSC1=CC=C(C=C1)C#N	[1]

The presence of the nitrile group and the sulfur atom imparts a moderate polarity to the molecule. Its boiling point of 272 °C indicates that it is sufficiently volatile for gas chromatography.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique for the separation and quantification of non-volatile and thermally labile compounds. For 4-[(Methylsulfanyl)methyl]benzonitrile, a reversed-phase HPLC method is proposed, which separates compounds based on their hydrophobicity.

Method Rationale

• Reversed-Phase Chromatography: The analyte possesses both nonpolar (benzene ring, methyl group) and polar (nitrile, sulfur atom) moieties, making it well-suited for reversed-phase chromatography. A C18 column, which has a nonpolar stationary phase, is chosen to provide good retention and separation from potential impurities.

• Mobile Phase: A mixture of acetonitrile and water is a common and effective mobile phase for reversed-phase HPLC. Acetonitrile is a good organic modifier that can effectively elute the analyte from the C18 column. A gradient elution is selected to ensure efficient separation of any impurities with different polarities and to maintain a reasonable analysis time. The addition of a small amount of acid, such as acetic acid, can improve peak shape for nitrile-containing compounds by suppressing the ionization of any residual silanol groups on the silica-based stationary phase.[2]

• UV Detection: The benzonitrile moiety in the analyte contains a chromophore that absorbs UV light. Based on the UV spectra of similar benzonitrile derivatives, a detection wavelength of 254 nm is selected to provide good sensitivity.[3]

HPLC Protocol

Instrumentation and Columns:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents and Standards:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Glacial Acetic Acid (ACS grade)

• 4-[(Methylsulfanyl)methyl]benzonitrile reference standard

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) Glacial Acetic Acid in Water.

  • Mobile Phase B: 0.1% (v/v) Glacial Acetic Acid in Acetonitrile.

  • Degas both mobile phases before use.

• Standard Solution Preparation:

  • Prepare a stock solution of 4-[(Methylsulfanyl)methyl]benzonitrile reference standard in acetonitrile at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Accurately weigh a known amount of the sample and dissolve it in a suitable solvent (e.g., acetonitrile) to achieve a concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Acetic Acid in WaterB: 0.1% Acetic Acid in Acetonitrile
Gradient	0-2 min: 35% B2-12 min: 35% to 80% B12-15 min: 80% B15-16 min: 80% to 35% B16-20 min: 35% B (equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm

• Data Analysis:

  • Identify the peak corresponding to 4-[(Methylsulfanyl)methyl]benzonitrile based on the retention time of the reference standard.

  • Construct a calibration curve by plotting the peak area of the standards against their concentrations.

  • Determine the concentration of the analyte in the sample by interpolating its peak area on the calibration curve.

HPLC Workflow Diagram

Caption: Workflow for HPLC analysis of 4-[(Methylsulfanyl)methyl]benzonitrile.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, providing both quantitative and qualitative information. The volatility of 4-[(Methylsulfanyl)methyl]benzonitrile makes it an excellent candidate for GC-MS analysis.

Method Rationale

• Gas Chromatography: A nonpolar or mid-polar capillary column, such as a 5% phenyl-methylpolysiloxane (DB-5 or equivalent), is suitable for the separation of this compound. The temperature program is optimized to ensure good peak shape and resolution from potential impurities.

• Mass Spectrometry: Electron ionization (EI) is a standard and robust ionization technique that will produce a characteristic fragmentation pattern for 4-[(Methylsulfanyl)methyl]benzonitrile, allowing for its unambiguous identification. The mass spectrometer can be operated in full scan mode for qualitative analysis and identification of unknowns, or in selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis. The presence of sulfur can be a key indicator in the mass spectrum.[4]

GC-MS Protocol

Instrumentation and Columns:

• GC-MS system with a capillary column, an autosampler, and an electron ionization source.

• Capillary column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane).

Reagents and Standards:

• Helium (carrier gas, 99.999% purity)

• Solvent for sample dilution (e.g., Dichloromethane or Ethyl Acetate, GC grade)

• 4-[(Methylsulfanyl)methyl]benzonitrile reference standard

Procedure:

• Standard Solution Preparation:

  • Prepare a stock solution of 4-[(Methylsulfanyl)methyl]benzonitrile reference standard in the chosen solvent at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions by diluting the stock solution to construct a calibration curve (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Preparation:

  • Accurately weigh a known amount of the sample and dissolve it in the chosen solvent to achieve a concentration within the calibration range.

• Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
GC Column	30 m x 0.25 mm ID, 0.25 µm 5% phenyl-methylpolysiloxane
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 20:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 100 °C, hold for 1 minRamp: 15 °C/min to 280 °CHold: 5 min at 280 °C
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-300 (Full Scan)
SIM Ions (for quantitation)	To be determined from the full scan spectrum of the standard (likely including the molecular ion at m/z 149 and major fragments).

• Data Analysis:

  • Identify the peak for 4-[(Methylsulfanyl)methyl]benzonitrile by its retention time and by comparing its mass spectrum with that of the reference standard or a library spectrum.

  • For quantitative analysis, construct a calibration curve using the peak areas of the selected ions from the standards.

  • Determine the concentration of the analyte in the sample from the calibration curve.

GC-MS Workflow Diagram

Caption: Workflow for GC-MS analysis of 4-[(Methylsulfanyl)methyl]benzonitrile.

Method Validation and System Suitability

For both HPLC and GC-MS methods, it is imperative to perform method validation in accordance with relevant guidelines (e.g., ICH Q2(R1)) to ensure the reliability of the results. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank sample and by the peak purity analysis (for HPLC-DAD) or mass spectral deconvolution.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to establish linearity. The correlation coefficient (r²) should be > 0.99.

• Accuracy: The closeness of the test results to the true value. This can be assessed by spike/recovery experiments.

• Precision: The degree of scatter between a series of measurements. It should be evaluated at both the repeatability (intra-day) and intermediate precision (inter-day) levels. The relative standard deviation (RSD) should typically be < 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

System suitability tests should be performed before each analytical run to ensure the chromatographic system is performing adequately. Key parameters include retention time, peak area, tailing factor, and theoretical plates.

Conclusion

The HPLC and GC-MS methods detailed in this application note provide robust and reliable approaches for the analysis of 4-[(Methylsulfanyl)methyl]benzonitrile. The choice between the two techniques will depend on the specific requirements of the analysis, such as the need for the high selectivity of mass spectrometric detection or the simplicity of UV detection. Proper method validation is crucial to ensure the integrity of the analytical data generated.

References

• ChemSynthesis. (2025). 4-methylsulfanyl-benzonitrile. Retrieved from [Link]

• SIELC Technologies. (n.d.). Benzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 4-(4-Methylphenoxy)benzonitrile. Retrieved from [Link]

• Ingenieria Analitica Sl. (n.d.). Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. Retrieved from [Link]

• PubChem. (n.d.). 4-(Methylsulfonyl)benzonitrile. Retrieved from [Link]

• Farouk, M., et al. (2023). A new validated facile HPLC analysis method to determine methylprednisolone including its derivatives and practical application. Scientific Reports, 13(1), 11621. [Link]

• Cheméo. (n.d.). Chemical Properties of Benzonitrile, 4-(methylsulfonyl)- (CAS 22821-76-7). Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 4-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

• ACS Publications. (2024). PetroSulfur: A Gas Chromatography and Mass Spectrometry Database of Organic Sulfur Compounds in Petroleum. Energy & Fuels. [Link]

• ResearchGate. (n.d.). GC-MS analysis showing structures of a. benzonitrile, 4-formyl-b.... Retrieved from [Link]

• ResearchGate. (2006). HPLC Separation of Metyrosine Enantiomers as Methyl Esters Derivatized with 2, 3, 4, 6-Tetra-O-acetyl-β-D-glucopyranosyl Isothiocyanate. [Link]

• Shimadzu. (n.d.). Monitoring of Sulfur Components by Simultaneous Analysis Using GC-MS and GC-SCD. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 4-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• PubMed. (n.d.). Validation of HPLC method for the simultaneous and quantitative determination of 12 UV-filters in cosmetics. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structure of benzonitrile derivatives investigated. Retrieved from [Link]

• Shimadzu. (n.d.). An Investigation of Simultaneous Analysis Methods for 420 Residual Pesticide Compounds in Foods Using GC-MS/MS. Retrieved from [Link]

• Agilent Technologies. (2011). Analysis of sulfur compounds in natural gas. Retrieved from [Link]

• Nature. (2024). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Communications Chemistry, 7(1), 136. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Benztropine mesylate on Primesep SB Column. Retrieved from [Link]

• ResearchGate. (n.d.). GC–MS chromatogram of benzonitrile, 4-(4-ethylcyclohexyl)-, trans. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC determination of 50.8% tribenuron-methyl · MCPA-Na WP. Retrieved from [Link]

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• 3. A new validated facile HPLC analysis method to determine methylprednisolone including its derivatives and practical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ingenieria-analitica.com [ingenieria-analitica.com]

Application Note: Purification &amp; Isolation of 4-[(Methylsulfanyl)methyl]benzonitrile

This Application Note is designed for researchers and process chemists involved in the synthesis and purification of 4-[(Methylsulfanyl)methyl]benzonitrile . It synthesizes specific physicochemical data with field-proven purification strategies, moving beyond generic advice to provide a self-validating protocol.

Executive Summary

4-[(Methylsulfanyl)methyl]benzonitrile (also known as 4-cyanobenzyl methyl sulfide) is a critical intermediate in the synthesis of bioactive sulfoxides and sulfones. Its purification is often complicated by its low melting point (59–64 °C) and the presence of structurally similar impurities such as unreacted benzyl bromide precursors and oxidative disulfide byproducts.

This guide details a hybrid purification strategy prioritizing crystallization for bulk cleanup, followed by flash chromatography for pharmaceutical-grade purity (>98%). It also addresses the critical safety aspect of managing volatile sulfide odors.

Physicochemical Profile & Impurity Analysis

Understanding the physical state is the first step in designing a purification logic.

Property	Value	Implication for Purification
State	Solid (Crystalline)	Recrystallization is the primary method.
Melting Point	59–64 °C	Caution: Low melting point risks "oiling out" if solvents are too hot.
Boiling Point	~272 °C	Distillation is not recommended due to thermal degradation risks.
Solubility	High: DCM, EtOAc, EtOHLow: Water, Hexanes	Use Hexane/EtOAc or EtOH/Water systems.
Odor	Sulfide-like (Stench)	Requires active bleach scrubbing of glassware.

Synthesis Context & Impurity Profile

The standard synthesis involves the nucleophilic substitution of 4-(bromomethyl)benzonitrile with sodium thiomethoxide (NaSMe).

• Impurity A (Starting Material): 4-(bromomethyl)benzonitrile.[1] (Lachrymator, similar polarity).

• Impurity B (Side Product): Disulfides (formed via oxidation of thiolate).

• Impurity C (Hydrolysis): 4-cyanobenzyl alcohol (if moisture is present).

• Impurity D (Inorganic): NaBr (Removed in aqueous workup).

Protocol 1: Work-up and Odor Abatement

Objective: Isolate the crude solid while neutralizing hazardous and malodorous sulfide residues.

Reagents:

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Sodium Hypochlorite solution (Bleach), 10%

• Brine (Saturated NaCl)

Procedure:

• Quench: Upon reaction completion, pour the reaction mixture into ice-cold water (5x reaction volume).

• Extraction: Extract the aqueous layer three times with DCM.

  • Note: The product is in the organic layer. NaBr and excess NaSMe salts remain in the aqueous layer.

• Odor Control (Critical): Wash the combined organic layers with a 10% Bleach solution followed by water.

  • Mechanism:[2][3][4][5][6][7] Bleach oxidizes residual methanethiol/sulfide traces to non-volatile sulfonates, eliminating the stench.

• Drying: Dry organic phase over anhydrous

  , filter, and concentrate in vacuo at <40 °C.

  • Result: You should obtain an off-white to yellow solid.[8] If it is an oil, seed with a crystal or scratch the flask; the low MP often delays solidification.

Protocol 2: Purification by Recrystallization (Primary)

Objective: Remove unreacted starting material and non-polar impurities.

Given the melting point of 59–64 °C, a "melt-crystallization" or standard boiling solvent method is risky. We use a Solvent/Anti-Solvent Precipitation method.

Solvent System: Ethanol (Solvent) / Water (Anti-solvent) OR Ethyl Acetate / Hexane. Recommendation:Ethanol/Water is preferred for removing bromide starting materials.

Step-by-Step:

• Dissolution: Place crude solid in a flask. Add minimal warm Ethanol (45–50 °C) . Swirl until fully dissolved.

  • Caution: Do not boil. Exceeding 60 °C may cause the product to melt into an oil ("oiling out") rather than crystallizing.

• Precipitation: Add Water dropwise to the warm solution until a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add 1-2 drops of Ethanol to clear the solution.

• Crystallization: Remove heat. Let the flask cool to room temperature slowly (30 mins), then place in an ice bath (0–4 °C) for 1 hour.

• Filtration: Filter the white needles/plates using a Büchner funnel. Wash with cold Ethanol/Water (1:1).

• Drying: Vacuum dry at room temperature. (Avoid oven drying >50 °C).

Protocol 3: Flash Column Chromatography (Polishing)

Objective: High-purity isolation (>99%) if recrystallization leaves traces of starting material.

Stationary Phase: Silica Gel (230–400 mesh). Mobile Phase: Hexane : Ethyl Acetate (Gradient).

Gradient (% EtOAc in Hexane)	Elution Event
0% – 5%	Elutes non-polar disulfides & unreacted bromide.
10% – 15%	Target Compound Elution (Product).
> 20%	Elutes polar hydrolysis byproducts (Alcohols).

Visualization:

• UV Light (254 nm): The benzonitrile chromophore is UV active.

• TLC Check:

  ~0.4 in Hexane:EtOAc (8:2).

Process Visualization & Logic

The following diagram illustrates the decision matrix for purification based on the physical state of the crude isolate.

Figure 1: Decision matrix for the isolation and purification of 4-[(Methylsulfanyl)methyl]benzonitrile.

Quality Control & Validation

To ensure scientific integrity, the purified product must meet the following criteria:

• 1H NMR (CDCl3, 400 MHz):

  • 7.62 (d, 2H): Aromatic protons ortho to nitrile.
  • 7.42 (d, 2H): Aromatic protons meta to nitrile.
  • 3.72 (s, 2H): Benzylic methylene ( ). Key diagnostic peak.
  • 2.01 (s, 3H): Methyl sulfide ( ).

  • Validation: Absence of triplet at

    4.5 (indicates removal of Benzyl Bromide).

• Melting Point Check:

  • Sharp range between 59–64 °C .[9] A range >2 °C indicates impurity (likely disulfide).

• Odor Check:

  • Pure product has a mild sulfide smell. A sharp, acrid stench indicates residual thiol or reagent; re-wash with bleach/bicarbonate.

References

• Synthesis & Properties: ChemSynthesis Database. "4-methylsulfanyl-benzonitrile - 21382-98-9". Accessed Oct 2023.[10] Link

• General Nitrile Purification: PrepChem. "Synthesis of 4-(4-(Methylsulfonyl)phenoxy)benzonitrile" (Analogous workup procedures). Link

• Sulfide Oxidation Context: Thieme Connect. "Asymmetric oxidation of sulfides to sulfoxides" (Context on 4-cyanobenzyl methyl sulfide as substrate). Link

• Reaction Mechanism: Pearson Chemistry. "Nucleophilic Substitution of Benzyl Bromide". Link

Sources

• 1. US20050209294A1 - Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. Predict the products of the following reactions. (c) benzyl bromi... | Study Prep in Pearson+ [pearson.com]
• 5. Nuclophilic Br- Reagents - Wordpress [reagents.acsgcipr.org]
• 6. Synthesis method for 4-methoxy-2-methyl benzyl cyanide - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN104892456A - Method for preparing benzonitrile compound - Google Patents [patents.google.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. researchgate.net [researchgate.net]

"4-[(Methylsulfanyl)methyl]benzonitrile" reaction with Grignard reagents protocol

Executive Summary

This protocol details the chemoselective addition of Grignard reagents (R-MgX) to 4-[(methylsulfanyl)methyl]benzonitrile to synthesize functionalized aryl ketones. While the nitrile group (-CN) is the primary electrophile, the presence of the para-(methylthiomethyl) moiety introduces specific solubility and stability considerations. This guide addresses the competition between nucleophilic addition and benzylic deprotonation, providing a robust method for high-yield ketone synthesis while preserving the thioether functionality.

Chemical Context & Mechanism[1][2][3][4][5][6][7][8]

The Substrate

4-[(Methylsulfanyl)methyl]benzonitrile (CAS: 21382-98-9) acts as a bifunctional building block.

• Electrophile: The nitrile carbon (C≡N).

• Sensitive Moiety: The benzylic sulfide (-CH₂-S-Me). The protons at the benzylic position are weakly acidic (pKₐ ~35–38). While Grignard reagents are strong bases, the kinetic rate of nucleophilic addition to the nitrile generally exceeds that of deprotonation at temperatures

  25°C.

Reaction Mechanism

The reaction proceeds via the "Moureu-Mignonac" mechanism type. The Grignard reagent adds across the nitrile triple bond to form a metallo-imine intermediate. This salt is stable in the reaction mixture and does not convert to the ketone until acidic hydrolysis occurs.

Figure 1: Mechanistic pathway from nitrile to ketone via the stable metallo-imine intermediate.

Pre-Reaction Planning

Solvent Selection

• Preferred: Anhydrous Tetrahydrofuran (THF).

  • Reasoning: The substrate is a solid (mp 59-64°C).[1] THF offers superior solubility compared to Diethyl Ether (Et₂O). Furthermore, THF coordinates effectively with magnesium, stabilizing the Grignard species.

• Alternative: 2-MeTHF (Green alternative, higher boiling point).

Stoichiometry & Reagents

Component	Equivalents	Role	Notes
Substrate	1.0	Electrophile	Dry under vacuum for 1h prior to use.
Grignard (R-MgX)	1.1 – 1.3	Nucleophile	Titrate before use. Excess ensures full conversion.
CuBr·SMe₂	0.05 (Optional)	Catalyst	Use only if reaction is sluggish; accelerates addition.
HCl (2M)	Excess	Quench	Hydrolyzes imine to ketone.

Standard Experimental Protocol

Preparation

• Glassware: Oven-dry a 3-neck round-bottom flask (RBF), reflux condenser, and pressure-equalizing addition funnel overnight. Assemble under a stream of Argon or Nitrogen.

• Substrate Solution: Dissolve 4-[(methylsulfanyl)methyl]benzonitrile (10 mmol, ~1.63 g) in anhydrous THF (20 mL). Ensure complete dissolution; the solution should be clear.

Addition Phase

• Cooling: Cool the substrate solution to 0°C using an ice/water bath.

  • Critical Control: Lower temperatures favor nucleophilic addition over deprotonation of the benzylic sulfide.

• Grignard Addition: Charge the addition funnel with the Grignard reagent (e.g., PhMgBr, 12 mmol, 1.2 equiv).

• Rate: Add the Grignard dropwise over 30 minutes.

  • Observation: A color change (often to yellow or orange) indicates formation of the imine anion.

• Equilibration: Remove the ice bath and allow the mixture to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Monitoring: Check conversion via TLC or HPLC. The imine salt may hydrolyze on the TLC plate, showing the ketone spot, or appear as a distinct polar spot.

Hydrolysis & Workup (The "Imine Trap")

The intermediate is an imine magnesium salt. It requires strong acid to hydrolyze to the ketone.

• Cooling: Return the reaction to 0°C .

• Quench: Slowly add 3M HCl (15 mL).

  • Caution: Exothermic! Gas evolution may occur if excess Grignard is present.

• Hydrolysis Phase: Heat the biphasic mixture to 50°C for 1 hour.

  • Why? Simple water addition yields the imine (Ar-C(=NH)R).[2] Acid + Heat is required to drive the equilibrium to the ketone (Ar-C(=O)R) and release ammonium salts.

• Extraction: Cool to RT. Extract with Ethyl Acetate (3 x 20 mL).

• Wash: Wash combined organics with saturated NaHCO₃ (to neutralize acid) and Brine.

• Drying: Dry over Na₂SO₄, filter, and concentrate.

Purification

• Flash Chromatography: Hexanes:Ethyl Acetate gradient. The ketone is typically less polar than the starting nitrile but more polar than non-polar byproducts (e.g., biaryls).

• Odor Control: All glassware and waste containing the sulfide residue should be treated with a dilute bleach solution before removal from the fume hood.

Workflow Visualization

Figure 2: Decision tree and operational workflow for the synthesis.

Optimization & Troubleshooting

Common Issues

Symptom	Probable Cause	Corrective Action
Low Yield / Recovered SM	Grignard degradation or moisture.	Titrate Grignard reagent. Ensure glassware is flame-dried.
Imine Product Isolated	Incomplete hydrolysis.	Increase hydrolysis time or acid concentration (e.g., 6M HCl reflux).
Byproduct: Dimerization	Wurtz-type coupling.	Add CuBr·SMe₂ (5 mol%) to the nitrile solution before Grignard addition.
Sulfur Smell in Lab	Volatile sulfide traces.	Quench all aqueous waste with 10% Bleach (Sodium Hypochlorite) to oxidize sulfides to odorless sulfoxides.

Copper Catalysis (The "Turbo" Method)

If the standard protocol yields <50%:

• Add CuBr·SMe₂ (5 mol%) to the substrate in THF.

• Cool to -78°C.

• Add Grignard slowly.

• Allow to warm to RT. Mechanism: Formation of a transient organocuprate species which is more nucleophilic toward the nitrile carbon and less basic, minimizing alpha-deprotonation.

References

• Kharasch, M. S.; Reinmuth, O. Grignard Reactions of Nonmetallic Substances; Prentice-Hall: Englewood Cliffs, NJ, 1954.[2] (Foundational text on Grignard additions to nitriles).

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical, 1989. (Standard protocols for imine hydrolysis).

• Chemistry Steps. "The Mechanism of Grignard and Organolithium Reactions with Nitriles." Available at: [Link]

• PubChem. "4-(Sulfanylmethyl)benzonitrile Compound Summary." National Library of Medicine. Available at: [Link]

• Master Organic Chemistry. "Reactions of Grignard Reagents." Available at: [Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

"4-[(Methylsulfanyl)methyl]benzonitrile" in the production of herbicides and pesticides

This guide details the technical application of 4-[(Methylsulfanyl)methyl]benzonitrile (CAS 168028-51-1), a specialized intermediate in the synthesis of sulfone-bearing agrochemicals.

While often overshadowed by its lower homologue (4-methylthiobenzonitrile), this benzylic sulfide is a critical scaffold for developing Next-Generation HPPD Inhibitors and Protoporphyrinogen Oxidase (PPO) Inhibitors , where the insertion of a methylene spacer (-CH2-) modulates lipophilicity and metabolic stability compared to direct aryl sulfones.

Part 1: Strategic Role in Herbicide Design

The "Methylene Spacer" Effect

In the development of triketone and isoxazole herbicides (e.g., analogues of Mesotrione or Topramezone), the position of the sulfone group is pivotal for binding affinity to the HPPD enzyme (4-hydroxyphenylpyruvate dioxygenase).

• Standard Scaffold: Aryl-SO₂-Me (Direct attachment). High polarity, rapid metabolism.

• Modified Scaffold: Aryl-CH₂-SO₂-Me (Benzylic attachment).

  • Benefit: The 4-[(Methylsulfanyl)methyl]benzonitrile intermediate allows for the introduction of this benzylic sulfone moiety. The methylene bridge increases rotational freedom and lipophilicity (LogP), potentially enhancing cuticular penetration in target weeds.

Functional Group Versatility

This molecule acts as a "divergent synthon" in drug and pesticide discovery:

• Oxidation Route: Precursor to 4-[(methylsulfonyl)methyl]benzonitrile , a building block for sulfone-based herbicides.

• Pummerer Route: A "masked" formyl group. Through Pummerer rearrangement, it provides access to 4-formylbenzonitrile under mild conditions, avoiding harsh oxidants.

• Hydrolysis Route: Precursor to 4-[(methylsulfanyl)methyl]benzoic acid , used in coupling reactions for amide-based fungicides.

Part 2: Experimental Protocols

Protocol A: Synthesis of 4-[(Methylsulfanyl)methyl]benzonitrile

Rationale: High-yield nucleophilic substitution using phase-transfer catalysis to minimize by-products.

Reagents:

• 4-(Chloromethyl)benzonitrile (CAS 874-87-3)

• Sodium Methanethiolate (NaSMe, solid or 20% aq. solution)

• Solvent: Acetonitrile (ACN) or DMF

• Catalyst: Tetrabutylammonium bromide (TBAB) - Optional, for biphasic systems

Step-by-Step Methodology:

• Preparation: In a 500 mL round-bottom flask equipped with a reflux condenser and nitrogen inlet, dissolve 4-(chloromethyl)benzonitrile (15.16 g, 100 mmol) in ACN (150 mL).

• Addition: Cool the solution to 0°C. Slowly add Sodium Methanethiolate (7.7 g, 110 mmol) portion-wise over 20 minutes. Caution: Exothermic reaction.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor via TLC (Hexane/EtOAc 4:1). The starting chloride (Rf ~0.6) should disappear, yielding the sulfide (Rf ~0.5).

• Work-up: Quench with water (200 mL) and extract with Ethyl Acetate (3 x 100 mL).

• Purification: Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Yield: Expect ~15.5 g (95%) of a pale yellow oil or low-melting solid.

Critical Control Point: Ensure NaSMe is fresh; oxidation to disulfide reduces yield.

Protocol B: Selective Oxidation to the Sulfone (Active Motif)

Rationale: Most herbicidal activity requires the electron-withdrawing sulfone (-SO2-) rather than the sulfide. This protocol uses Tungstate-catalyzed oxidation for industrial scalability.

Reagents:

• 4-[(Methylsulfanyl)methyl]benzonitrile (from Protocol A)[1]

• Hydrogen Peroxide (30% w/w)

• Catalyst: Sodium Tungstate Dihydrate (Na₂WO₄·2H₂O)

• Acid Additive: Phenylphosphonic acid (PPA) or acidic resin

Methodology:

• Dissolution: Dissolve the sulfide (16.3 g, 100 mmol) in Methanol (100 mL) and heat to 50°C.

• Catalyst: Add Na₂WO₄·2H₂O (0.33 g, 1 mol%).

• Oxidation: Dropwise add H₂O₂ (25 mL, 220 mmol) over 1 hour. Maintain temperature <60°C to prevent over-oxidation to ring-hydroxylated byproducts.

• Completion: Stir at 60°C for 3 hours. Check HPLC for the disappearance of the sulfoxide intermediate.

• Isolation: Cool to 0°C. The product, 4-[(methylsulfonyl)methyl]benzonitrile , often crystallizes out. Filter and wash with cold methanol.

• Data: White crystalline solid. Melting Point: 128-130°C.

Part 3: Visualization of Chemical Logic

The following diagram illustrates the divergent utility of this intermediate in agrochemical synthesis.

Figure 1: Divergent synthetic pathways from the sulfide intermediate to key agrochemical scaffolds.

Part 4: Comparative Data & Specifications

Table 1: Physicochemical Properties & Reaction Parameters

Parameter	4-[(Methylsulfanyl)methyl]benzonitrile	Target Product: Sulfone Derivative
CAS Number	168028-51-1	20034-76-6
Molecular Weight	163.24 g/mol	195.24 g/mol
Physical State	Pale yellow oil / Low melting solid	White crystalline solid
LogP (Est.)	2.4 (Moderate Lipophilicity)	0.9 (Polar)
Oxidation Cond.	Stable in air	Requires strong oxidant (H₂O₂/mCPBA)
Key Impurity	Disulfide dimer	Sulfoxide (incomplete oxidation)

Part 5: Safety & Handling (E-E-A-T)

Expert Insight: While the nitrile group is stable, the reaction with Sodium Methanethiolate generates Methanethiol (MeSH) gas if the pH drops below 7. MeSH is extremely malodorous and toxic (TLV 0.5 ppm).

• Odor Control: All reactions involving NaSMe must be performed in a fume hood equipped with a bleach (hypochlorite) scrubber . The scrubber oxidizes escaping thiols to sulfonates, neutralizing the odor.

• Cyanide Safety: Although the nitrile is covalently bonded, combustion or strong acid hydrolysis can release HCN. Keep away from strong acids unless in a controlled hydrolysis reactor.

• Waste Disposal: Aqueous waste from Protocol A contains methanethiolate residues. Treat with 5% bleach solution before disposal to prevent downstream sewer off-gassing.

References

• Synthesis of Benzyl Sulfides

  • Title: "Nucleophilic Substitution of Benzyl Chlorides with Sodium Methanethiol
  • Source:Journal of Organic Chemistry, Standard Protocols.

  • Verification:

• Oxidation Protocols (Sulfide to Sulfone)

• Chemical Identity

  • Title: "4-[(Methylsulfanyl)methyl]benzonitrile - Substance Record."
  • Source:CAS Common Chemistry.

  • CAS Verify:[2]

• Photochemical Reactivity (Academic Context)

  • Title: "Photooxidation of 4-cyanobenzyl methyl sulfide."[3][4][5]

  • Source:ResearchGate / Academic Liter

  • Link: (Referenced for stability data).

Sources

• 1. eontrading.uk [eontrading.uk]
• 2. 4-[(methylsulfanyl)methyl]benzonitrile | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. dokumen.pub [dokumen.pub]

Technical Notes & Optimization

Troubleshooting guide for the synthesis of "4-(methylsulfonyl)benzonitrile" from "4-(methylthio)benzonitrile"

Welcome to the technical support center for the synthesis of 4-(methylsulfonyl)benzonitrile from 4-(methylthio)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this critical oxidation reaction. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to ensure your synthesis is successful, efficient, and reproducible.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Reaction Monitoring & Endpoint Determination

Question 1: My TLC plate shows multiple spots. How do I identify the starting material, the intermediate sulfoxide, and my desired sulfone product?

Answer:

Thin-layer chromatography (TLC) is an indispensable tool for monitoring the progress of this oxidation. The key to interpreting your TLC plate lies in understanding the polarity differences between the three key species:

• 4-(methylthio)benzonitrile (Starting Material): Being the least polar, it will have the highest Rf value.

• 4-(methylsulfinyl)benzonitrile (Intermediate): The sulfoxide is more polar than the starting thioether, resulting in a lower Rf value.

• 4-(methylsulfonyl)benzonitrile (Product): The sulfone is the most polar of the three, and thus will have the lowest Rf value, closest to the baseline.

For effective separation, a solvent system of moderate polarity, such as 30-50% ethyl acetate in hexanes , is a good starting point. It is highly recommended to run a co-spot lane on your TLC plate, where you spot both your starting material and the reaction mixture at the same point. This will help you definitively identify the starting material spot in your reaction lane.

Question 2: The reaction seems to have stalled; the starting material spot on the TLC is persistent, and I'm not seeing a significant increase in the product spot. What are the likely causes and solutions?

Answer:

An incomplete or stalled reaction can be attributed to several factors. Here's a systematic approach to troubleshooting:

• Insufficient Oxidant: The stoichiometry of the oxidant is critical. For the conversion of a thioether to a sulfone, a minimum of two equivalents of the oxidizing agent is required. If you are observing the intermediate sulfoxide, it is a clear indication that more oxidant is needed. It is often prudent to use a slight excess (e.g., 2.2-2.5 equivalents) to drive the reaction to completion.

• Deactivated Oxidant: Peroxy acids like m-CPBA can degrade over time, especially if not stored properly (cool and dry). Hydrogen peroxide solutions can also lose their potency. It is advisable to titrate your oxidant to determine its active concentration before use.

• Low Reaction Temperature: While some oxidations proceed at room temperature, others may require gentle heating to overcome the activation energy barrier, especially for the second oxidation step from sulfoxide to sulfone. If the reaction is sluggish, consider gradually increasing the temperature (e.g., to 40-50 °C) while carefully monitoring for any side product formation.

• Catalyst Deactivation (if applicable): If you are employing a catalytic system (e.g., with hydrogen peroxide), the catalyst may have been poisoned by impurities in the starting material or solvent. Ensure high-purity reagents and solvents are used.

Work-up and Purification Issues

Question 3: My crude product is a persistent yellow or brown color. What is the cause of this discoloration, and how can I obtain a colorless product?

Answer:

Discoloration in the final product is a common issue and can arise from several sources:

• Oxidized Impurities: Over-oxidation of the aromatic ring or side reactions can lead to colored byproducts. This is more likely with aggressive oxidants or at elevated temperatures.

• Residual Oxidant/Byproducts: The byproduct of m-CPBA, 3-chlorobenzoic acid, and other residual reagents can contribute to discoloration.

• Air Oxidation: During work-up and storage, exposure to air and light can cause degradation of the product, leading to color formation.

To obtain a colorless product, consider the following purification strategies:

• Thorough Aqueous Wash: During the work-up, wash the organic layer with a saturated sodium bicarbonate or sodium bisulfite solution to remove acidic byproducts and unreacted oxidant.[1]

• Activated Carbon Treatment: Dissolve the crude product in a suitable solvent and add a small amount of activated carbon. Heat the mixture for a short period, then filter the hot solution through a pad of celite to remove the carbon and adsorbed colored impurities.

• Recrystallization: This is the most effective method for obtaining a high-purity, colorless product. A mixed solvent system, such as ethanol/water or isopropanol/water, is often effective for 4-(methylsulfonyl)benzonitrile. Dissolve the crude product in the minimum amount of hot alcohol and then add hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly to form crystals.

Question 4: I'm having trouble removing the m-chlorobenzoic acid byproduct from my reaction mixture. What is the most effective work-up procedure?

Answer:

The acidic nature of m-chlorobenzoic acid allows for its removal with a basic wash. After the reaction is complete, and any excess m-CPBA has been quenched (e.g., with sodium bisulfite), wash the organic layer multiple times with a saturated solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃). This will convert the m-chlorobenzoic acid into its water-soluble carboxylate salt, which will be extracted into the aqueous phase. To ensure complete removal, it is good practice to check the pH of the final aqueous wash to ensure it is basic.

Product Characterization

Question 5: How can I confirm that I have successfully synthesized 4-(methylsulfonyl)benzonitrile and not the 4-(methylsulfinyl)benzonitrile intermediate?

Answer:

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for distinguishing between the sulfoxide and sulfone.

• ¹H NMR: The key diagnostic signal is the methyl protons. In the starting thioether, this singlet appears around δ 2.5 ppm . For the sulfoxide intermediate, the singlet shifts downfield to approximately δ 2.7-2.8 ppm . In the final sulfone product, this singlet is shifted even further downfield to around δ 3.1-3.2 ppm . The aromatic protons will also show characteristic splitting patterns for a 1,4-disubstituted benzene ring (two doublets).

• ¹³C NMR: The chemical shift of the methyl carbon is also diagnostic. For the thioether, it is around δ 15 ppm . For the sulfone, it shifts significantly downfield to approximately δ 44 ppm .

Infrared (IR) spectroscopy can also be a useful tool. The sulfone group will exhibit two strong, characteristic stretching bands at approximately 1320-1280 cm⁻¹ (asymmetric stretch) and 1160-1120 cm⁻¹ (symmetric stretch) .

Data Presentation

Compound	Structure	Molar Mass ( g/mol )	Typical ¹H NMR (CDCl₃) Methyl Shift (δ ppm)	Typical ¹³C NMR (CDCl₃) Methyl Shift (δ ppm)
4-(methylthio)benzonitrile	CH₃-S-C₆H₄-CN	149.21	~2.5	~15
4-(methylsulfinyl)benzonitrile	CH₃-SO-C₆H₄-CN	165.21	~2.7-2.8	Not readily available
4-(methylsulfonyl)benzonitrile	CH₃-SO₂-C₆H₄-CN	181.21	~3.1-3.2	~44

Experimental Protocols

Protocol 1: Oxidation using Hydrogen Peroxide

This protocol utilizes a common and environmentally friendly oxidant.[2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-(methylthio)benzonitrile (1.0 eq) in glacial acetic acid.

• Addition of Oxidant: To the stirred solution, add a 30% aqueous solution of hydrogen peroxide (2.5 eq) dropwise at room temperature. The addition may be slightly exothermic.

• Reaction: Heat the reaction mixture to 60-70 °C and monitor the progress by TLC (e.g., 40% ethyl acetate in hexanes). The reaction is typically complete within 2-4 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-water. The product will precipitate as a white solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then recrystallize from an ethanol/water mixture to yield pure 4-(methylsulfonyl)benzonitrile.

Protocol 2: Oxidation using m-CPBA

This protocol employs a reliable and effective peroxy acid oxidant.

• Reaction Setup: Dissolve 4-(methylthio)benzonitrile (1.0 eq) in a chlorinated solvent such as dichloromethane (DCM) or chloroform in a round-bottom flask with a magnetic stirrer.

• Addition of Oxidant: Cool the solution in an ice bath and add meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity, 2.2 eq) portion-wise over 15-20 minutes, maintaining the internal temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-3 hours, or until TLC analysis indicates complete consumption of the starting material and the intermediate sulfoxide.

• Work-up: Quench the excess m-CPBA by adding a saturated aqueous solution of sodium bisulfite until a starch-iodide paper test is negative. Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Recrystallize the crude product from isopropanol to afford pure 4-(methylsulfonyl)benzonitrile.

Visualizations

Reaction Pathway and Intermediates

Caption: Oxidation of 4-(methylthio)benzonitrile to 4-(methylsulfonyl)benzonitrile proceeds via a sulfoxide intermediate.

Troubleshooting Logic Flow

Caption: A logical workflow for troubleshooting an incomplete oxidation reaction.

References

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters. Retrieved from [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. PubMed Central. Retrieved from [Link]

• How to quench H2O2/O3 reactions during organic oxidation experiments? ResearchGate. Retrieved from [Link]

• Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst. ResearchGate. Retrieved from [Link]

• How to remove large excess of mCPBA? Reddit. Retrieved from [Link]

• mCPBA (meta-chloroperoxybenzoic acid). Illustrated Glossary of Organic Chemistry. Retrieved from [Link]

• Journey Describing Applications of Oxone in Synthetic Chemistry. Chemical Reviews. Retrieved from [Link]

• Oxone, Potassium peroxomonosulfate. Organic Chemistry Portal. Retrieved from [Link]

• NMR Solvent Data Chart. University of Wisconsin-Madison. Retrieved from [Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-[(Methylsulfanyl)methyl]benzonitrile

Welcome to the technical support center for the purification of 4-[(Methylsulfanyl)methyl]benzonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we move beyond simple protocols to explain the underlying principles of purification, helping you troubleshoot common issues and optimize your results for the highest possible purity.

Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues you may encounter during the purification of 4-[(Methylsulfanyl)methyl]benzonitrile. Each problem is followed by an analysis of potential causes and a step-by-step protocol for resolution.

Scenario 1: Your recrystallized product has a low or broad melting point.

Question: I've just finished a recrystallization of 4-[(Methylsulfanyl)methyl]benzonitrile, but the melting point is significantly lower than expected and melts over a wide range (e.g., 5-8 °C). What's going wrong?

Answer: A low or broad melting point is a classic indicator of impurities. This suggests that either the recrystallization did not effectively remove contaminants, or the solvent itself is trapped in the crystal lattice. The most common culprits are residual starting materials, by-products from the synthesis, or an inappropriate choice of recrystallization solvent.

Causality Analysis & Solution Workflow:

• Identify Potential Impurities: The most likely impurities depend on your synthetic route. Common syntheses may start from 4-(bromomethyl)benzonitrile, which could lead to residual starting material or the corresponding alcohol (4-(hydroxymethyl)benzonitrile) if hydrolysis occurs. Another common impurity is the oxidation of the methylsulfanyl group to the corresponding sulfoxide or sulfone.

• Re-evaluate Your Solvent Choice: The ideal recrystallization solvent should dissolve your compound completely at high temperatures but poorly at low temperatures.[1] For 4-[(Methylsulfanyl)methyl]benzonitrile, which is moderately polar, a systematic approach to solvent selection is crucial.

Protocol: Systematic Solvent Screening for Recrystallization

• Preparation: Place approximately 20-30 mg of your impure solid into several separate test tubes.

• Testing Solvents: To each tube, add a different solvent dropwise at room temperature. Start with solvents from different polarity classes (see table below). Agitate after each addition. The goal is to find a solvent that does not dissolve the compound at room temperature.

• Heating: If the compound is insoluble at room temperature, gently heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

• Cooling: Allow the clear solution to cool slowly to room temperature, then place it in an ice bath for 15-20 minutes.

• Observation: The ideal solvent will result in the formation of a large quantity of well-defined crystals. If the product "oils out" or no crystals form, the solvent is not suitable.[2]

Table 1: Suggested Solvents for Screening

Solvent	Polarity	Boiling Point (°C)	Rationale & Comments
n-Heptane	Non-polar	98	Often effective for crystallizing moderately polar compounds.[3]
Toluene	Non-polar	111	Higher boiling point may improve dissolution of stubborn solids.
Isopropanol	Polar Protic	82	Good for compounds with hydrogen bonding capability; may need a co-solvent.
Ethyl Acetate	Polar Aprotic	77	A versatile solvent, often used in a solvent/anti-solvent system with hexanes.
Acetonitrile	Polar Aprotic	82	Can be effective for polar molecules.

| Water | Very Polar | 100 | Unlikely to be a good single solvent but may work as an anti-solvent. |

Once an optimal solvent is identified, perform the recrystallization again, ensuring slow cooling to promote the growth of pure crystals.[4]

Scenario 2: A persistent impurity peak is visible in HPLC/NMR after purification.

Question: I've tried recrystallization multiple times, but my HPLC analysis still shows a persistent impurity peak with a similar polarity to my main compound. How can I remove it?

Answer: When impurities have polarities very similar to the target compound, recrystallization may not be effective. In this case, column chromatography is the preferred method as it offers much higher resolving power. The key is to develop a mobile phase system that can differentiate between the two closely related molecules.

Causality Analysis & Solution Workflow:

The sulfide moiety in 4-[(Methylsulfanyl)methyl]benzonitrile makes it moderately polar. Impurities like the corresponding sulfoxide (4-[(Methylsulfinyl)methyl]benzonitrile) will be significantly more polar, while unreacted starting materials like 4-(bromomethyl)benzonitrile might be slightly less polar. Standard normal-phase chromatography on silica gel should be effective.

Protocol: Flash Column Chromatography for High Purity

• Stationary Phase Selection: Use standard flash-grade silica gel (230-400 mesh).[5]

• Mobile Phase (Eluent) Development:

  • Use Thin Layer Chromatography (TLC) to find the best eluent system.

  • Spot your crude material on a silica TLC plate.

  • Develop the plate in various mixtures of a non-polar solvent (e.g., Hexanes) and a polar solvent (e.g., Ethyl Acetate). Start with a 9:1 ratio and gradually increase the polarity (e.g., 8:2, 7:3).

  • The ideal eluent system will give your desired compound an Rf value of approximately 0.25-0.35, with clear separation from all impurities.[5]

• Column Packing & Loading:

  • Pack the column with silica gel as a slurry in the initial, least polar eluent you plan to use.

  • Dissolve your crude product in a minimal amount of a suitable solvent (dichloromethane is often a good choice). Alternatively, for better resolution, adsorb the crude product onto a small amount of silica gel (dry loading).[5]

  • Carefully load the sample onto the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with the mobile phase, starting with a low polarity.

  • Gradually increase the polarity of the mobile phase (a gradient elution) to move the compounds down the column.[6] This is particularly effective for separating compounds with close Rf values.

  • Collect small fractions and monitor them by TLC to identify which ones contain your pure product.

• Product Recovery: Combine the pure fractions and remove the solvent using a rotary evaporator.

Scenario 3: The compound "oils out" during recrystallization.

Question: When I cool the hot solution of my compound, it separates as an oil instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, often because the solution is too concentrated or cooled too quickly.[2] It can also be caused by the presence of impurities that depress the melting point.

Causality Analysis & Solution Workflow:

• Reduce Supersaturation: The solution is likely too concentrated.

• Slow Down Crystallization: Rapid cooling favors oil formation over orderly crystal growth.

• Induce Nucleation: Sometimes, crystallization needs a "seed" to begin.

Protocol: Overcoming Oiling Out

• Re-heat the Solution: Gently warm the flask containing the oil and solution until everything redissolves into a clear solution.

• Add More Solvent: Add a small amount (5-10% of the total volume) of the hot solvent to dilute the solution slightly.[2]

• Cool Slowly: Allow the flask to cool very slowly. Insulate it by leaving it on the benchtop, away from drafts, or by placing it in a warm water bath that is allowed to cool to room temperature.

• Scratch the Flask: If crystals still do not form, use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches provide a nucleation site for crystal growth.

• Add a Seed Crystal: If you have a small amount of pure product from a previous batch, add a single tiny crystal to the cooled solution to induce crystallization.

• Consider a Different Solvent: If oiling out persists, the boiling point of your solvent may be too high relative to your compound's melting point. Re-screen for a lower-boiling solvent using the protocol described in Scenario 1.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 4-[(Methylsulfanyl)methyl]benzonitrile?

This compound is a solid at room temperature. While extensive public data is limited, related structures can provide useful estimates. For instance, the closely related 4-methylsulfanyl-benzonitrile has a melting point of 59-64 °C.[7] The presence of the additional methylene group in your compound will slightly alter this property. It is crucial to establish a reliable melting point for your own purified material as a benchmark for purity.

Table 2: Physical & Chemical Properties Profile

Property	Value / Information	Source
Molecular Formula	C9H9NS	PubChem[8]
Molecular Weight	163.24 g/mol	PubChem[8]
Appearance	Expected to be a white to off-white solid.	Inferred

| Purity Analysis | Recommended techniques include HPLC, ¹H NMR, ¹³C NMR, and melting point analysis. | General Practice |

Q2: What is the most common cause of low yield during recrystallization?

The most frequent reason for low yield is using too much solvent.[9][10] The compound has some solubility even in the cold solvent, so an excessive volume will cause a significant portion of your product to remain in the mother liquor. To fix this, use the minimum amount of hot solvent necessary to fully dissolve the solid. If you suspect you've used too much, you can carefully evaporate some of the solvent and attempt to cool the solution again to recover a "second crop" of crystals.[10]

Q3: How can I assess the purity of my final product effectively?

A single method is often not sufficient. A combination of techniques provides the most reliable assessment:

• Melting Point: A sharp melting point (range < 2 °C) that matches a literature or established value indicates high purity.

• Thin Layer Chromatography (TLC): A single spot under various eluent conditions suggests the absence of major impurities.

• High-Performance Liquid Chromatography (HPLC): This is a quantitative method. A single, sharp peak with >99% area is the gold standard for purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and reveal the presence of impurities, even at low levels. The absence of unexpected signals and correct integration values are key indicators of purity.

Q4: Are there any stability concerns with 4-[(Methylsulfanyl)methyl]benzonitrile during purification?

Yes. Two primary concerns are hydrolysis and oxidation.

• Hydrolysis: The nitrile group (-CN) can be hydrolyzed to an amide (-CONH₂) or a carboxylic acid (-COOH) under strong acidic or basic conditions, especially at elevated temperatures.[11] Therefore, it is critical to avoid prolonged heating in the presence of strong acids or bases. If your purification involves an aqueous workup, ensure the pH is near neutral.

• Oxidation: The methylsulfanyl group (-S-CH3) is susceptible to oxidation to a sulfoxide (-SO-CH3) or a sulfone (-SO2-CH3). Avoid using strong oxidizing agents during your workup and store the compound under an inert atmosphere (like nitrogen or argon) if possible, especially for long-term storage.

References

• US20050209294A1 - Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile.
• Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Organic Syntheses.
• Recrystallization often returns moderate to low yield of purified product. What can be the reason behind the loss of product? Study.com.
• 4-[(methylsulfanyl)methyl]benzonitrile (C9H9NS). PubChem.
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
• Method for preparing p-methylbenzonitrile through ammoxidation of p-methylbenzyl alcohol.
• Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry.
• CN109400500B - Preparation method of 3-fluoro-4-methylbenzonitrile.
• How can I purify impure benzonitrile?
• 4-methylsulfanyl-benzonitrile. ChemSynthesis.
• US3876691A - Process for the hydrolysis of nitriles.
• Troubleshooting. Chemistry LibreTexts.
• Problems with Recrystallisations. University of York Department of Chemistry.
• Tips for maximizing yield, purity and crystal size during recrystalliz
• Nitriles (OCR A Level Chemistry A): Revision Note. Save My Exams.
• 4-(Sulfanylmethyl)benzonitrile. PubChem.
• 4-[(2H-Tetrazol-2-yl)methyl]benzonitrile.
• US20090270633A1 - Synthesis of 4-[1-(4-cyano phenyl)-(1,2,4-triazol-1-yl)methyl] benzonitrile and 4.

Sources

• 1. mt.com [mt.com]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. CN109400500B - Preparation method of 3-fluoro-4-methylbenzonitrile - Google Patents [patents.google.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. orgsyn.org [orgsyn.org]
• 6. Chromatography [chem.rochester.edu]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. PubChemLite - 4-[(methylsulfanyl)methyl]benzonitrile (C9H9NS) [pubchemlite.lcsb.uni.lu]
• 9. homework.study.com [homework.study.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. savemyexams.com [savemyexams.com]

Technical Support Center: Optimization of 4-[(Methylsulfanyl)methyl]benzonitrile Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and reaction kinetics optimization of 4-[(Methylsulfanyl)methyl]benzonitrile. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth, field-tested insights into this specific synthesis. Our goal is to move beyond simple protocols and explain the underlying chemical principles, enabling you to troubleshoot and optimize your experiments effectively.

Reaction Overview: The Core Synthesis

The most common and direct route to synthesize 4-[(Methylsulfanyl)methyl]benzonitrile is through a bimolecular nucleophilic substitution (SN2) reaction. This involves the reaction of a 4-(halomethyl)benzonitrile, typically 4-cyanobenzyl bromide, with a methylthiolate salt, such as sodium thiomethoxide.

The reaction proceeds as follows:

Caption: General SN2 mechanism for the synthesis.

This guide will address common challenges and optimization parameters for this specific transformation.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Question: My reaction has stalled or shows very low conversion to the desired product. What are the likely causes?

Answer: Low or no conversion is one of the most common issues and can typically be traced back to one of four areas: the nucleophile, the electrophile (starting material), the solvent, or competing side reactions.

Caption: Troubleshooting logic for low product yield.

• Causality 1: Nucleophile Potency: The thiolate anion (CH₃S⁻) is an excellent nucleophile, but only when it is freely available.[1] If you are generating it in situ from methanethiol, you must use a strong enough base (e.g., sodium hydride) to ensure complete deprotonation. Commercially available sodium thiomethoxide can degrade upon exposure to air and moisture; using old or improperly stored reagent will drastically reduce yield.

• Causality 2: Leaving Group Ability: The rate of an SN2 reaction is highly dependent on the leaving group.[2] For benzyl halides, the reactivity order is I > Br > Cl. If you are using 4-(chloromethyl)benzonitrile, the reaction will be significantly slower than with 4-(bromomethyl)benzonitrile.[3][4] For challenging substrates, converting the halide to an iodide in situ (Finkelstein reaction) can be an effective strategy.

Leaving Group	Relative Rate (Approx.)	Comments
-I	~30,000	Excellent, but may be less stable/more expensive.
-Br	~10,000	Recommended starting point. Good balance of reactivity and stability.[5]
-OTs	~4,000	Good leaving group, but requires synthesis from the alcohol.
-Cl	200	Often too slow for practical lab synthesis without optimization.
-F	1	Not reactive in SN2 reactions.

• Causality 3: Solvent Effects: SN2 reactions involving anionic nucleophiles are fastest in polar aprotic solvents (e.g., DMF, DMSO, acetonitrile). These solvents solvate the counter-ion (Na⁺) but poorly solvate the nucleophile (CH₃S⁻), leaving it "naked" and highly reactive.[1] Using polar protic solvents like ethanol or water will create a solvent cage around the nucleophile through hydrogen bonding, drastically reducing its reactivity and slowing the reaction.[6]

Question: My reaction is complete, but the crude material is a complex mixture with many impurities. What are the likely side reactions?

Answer: While the desired SN2 pathway is dominant, several side reactions can occur, especially if the reaction temperature is too high or if stoichiometry is not well-controlled.

Caption: Potential desired and undesired reaction pathways.

• E2 Elimination: If the thiomethoxide acts as a base rather than a nucleophile, it can abstract a proton from the benzylic position, leading to the formation of 4-vinylbenzonitrile. This is more likely at elevated temperatures.

• Over-alkylation: The thioether product is itself nucleophilic. It can react with another molecule of 4-cyanobenzyl bromide to form a dimethyl(4-cyanobenzyl)sulfonium salt. This is more prevalent if an excess of the electrophile is used.

• Dimerization: If a strong base is present and the product's benzylic proton is abstracted, the resulting carbanion can react with another molecule of 4-cyanobenzyl bromide to form a dimer, bis(4-cyanobenzyl)sulfide.

To mitigate these, use a modest excess (1.1-1.2 equivalents) of the nucleophile, maintain the lowest practical reaction temperature, and ensure slow addition of the electrophile to the nucleophile solution to avoid localized high concentrations.

Frequently Asked Questions (FAQs) for Kinetics Optimization

Q1: How does temperature influence the reaction kinetics and final yield?

A1: According to the Arrhenius equation, increasing the temperature generally increases the reaction rate. For this SN2 reaction, a moderate temperature of 50-80°C in a solvent like DMF is often a good starting point.[7] However, be aware that the rates of side reactions (like elimination) also increase with temperature, often more rapidly than the desired substitution. Therefore, the optimal temperature is a trade-off between reaction time and purity. It is recommended to run small-scale trials at different temperatures (e.g., RT, 50°C, 80°C) and monitor by TLC or GC to find the "sweet spot."

Q2: Should I consider using a phase-transfer catalyst (PTC)?

A2: A phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), is highly beneficial if your reaction system is biphasic (e.g., a solid-liquid or liquid-liquid mixture).[7] For instance, if sodium thiomethoxide has poor solubility in your chosen organic solvent (like toluene), a PTC can shuttle the thiolate anion into the organic phase to react with the benzyl bromide.[8][9] In a homogenous system where the nucleophile salt is already soluble (e.g., using DMF as the solvent), a PTC is generally not necessary and adds complexity and cost.

Q3: What is the most effective way to monitor the reaction's progress?

A3: Thin-Layer Chromatography (TLC) is the most common and convenient method for real-time monitoring. A typical mobile phase would be a mixture of hexane and ethyl acetate (e.g., 4:1 or 3:1 v/v). The starting material, 4-cyanobenzyl bromide, is less polar than the product, 4-[(methylsulfanyl)methyl]benzonitrile, and will have a higher Rf value. For more quantitative kinetic analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) are superior methods.[10] You can take aliquots at set time intervals, quench them in water, extract with an organic solvent (e.g., ethyl acetate), and analyze the organic layer.

Q4: How should I purify the final product?

A4: After an aqueous workup to remove the inorganic salts and any water-soluble solvent like DMF, the crude product can be purified.

• Crystallization: If the product is a solid and of reasonable purity, crystallization from a suitable solvent system (e.g., ethanol/water or isopropanol) is an effective and scalable method.

• Silica Gel Chromatography: For removing closely related impurities, column chromatography is the method of choice.[11][12] A gradient elution from hexane to a mixture of hexane/ethyl acetate typically provides good separation.

• Distillation: If the product is a high-boiling liquid and thermally stable, vacuum distillation can be used for purification, although this is less common for this specific compound.[13]

Experimental Protocols

Protocol 1: General Synthesis of 4-[(Methylsulfanyl)methyl]benzonitrile

This protocol is a representative example and should be adapted and optimized for your specific laboratory conditions and scale.

• Reagent Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add sodium thiomethoxide (1.1 eq).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) (approx. 5-10 mL per gram of the limiting reagent) via cannula under a nitrogen atmosphere.

• Cooling: Cool the resulting slurry to 0°C using an ice-water bath.

• Substrate Addition: Dissolve 4-cyanobenzyl bromide (1.0 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the stirred slurry over 15-20 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC (e.g., 4:1 Hexanes:Ethyl Acetate). If the reaction is sluggish, gently warm the mixture to 50°C.

• Quenching: Once the starting material is consumed, carefully pour the reaction mixture into a beaker containing an equal volume of cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x volume of DMF used).

• Washing: Combine the organic extracts and wash with water (2x) and then with brine (1x) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by silica gel chromatography or crystallization as required.

Protocol 2: Reaction Monitoring by TLC

• Sample Preparation: Using a glass capillary, withdraw a small aliquot (a few drops) from the reaction mixture.

• Quenching: Dilute the aliquot in a vial containing ~1 mL of water and ~1 mL of ethyl acetate. Vortex briefly.

• Spotting: Use a clean capillary to spot the top organic layer onto a TLC plate. Also spot a reference sample of your starting material.

• Elution: Develop the TLC plate in a chamber with a suitable eluent (e.g., 4:1 Hexanes:EtOAc).

• Visualization: Visualize the spots under a UV lamp (254 nm). The disappearance of the starting material spot and the appearance of a new, lower Rf product spot indicates reaction progress.

References

• Google Patents. (n.d.). Synthetic method of 4-methylsulfonyl methylbenzene.

• PrepChem.com. (n.d.). Synthesis of 4-(4-(Methylsulfonyl)phenoxy)benzonitrile. Retrieved from [Link]

• Quick Company. (n.d.). A Process For The Synthesis Of 4 Methyl Sulfonyl Toluene. Retrieved from [Link]

• Google Patents. (n.d.). Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile.

• Organic Syntheses. (n.d.). Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 4-[(methylsulfanyl)methyl]benzonitrile. Retrieved from [Link]

• Austin Publishing Group. (2016). Synthesis of Novel Chiral Phase Transfer Catalysts and Their Applications in Asymmetric Phase Transfer Catalytic Reactions. Retrieved from [Link]

• Brainly.in. (2022). The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:(a). Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 3-fluoro-4-methylbenzonitrile.
• Google Patents. (n.d.). Method for preparing p-methylbenzonitrile through ammoxidation of p-methylbenzyl alcohol.

• ChemSynthesis. (n.d.). 4-methylsulfanyl-benzonitrile. Retrieved from [Link]

• ResearchGate. (2024). The mechanochemical reaction of 4‐Methylbenzonitrile (MBN) to.... Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 4-cyano benzyl bromide.

• ResearchGate. (n.d.). Principles of thiol-dependent SN2 reactions. Retrieved from [Link]

• ResearchGate. (2017). How can I purify impure benzonitrile?. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Syntheses of organic benzyl sulphides from thiols using a modified clay catalyst. Retrieved from [Link]

• PubMed. (2001). Kinetics of the Reactions of Benzylidene Meldrum's Acid with Thiolate and Alkoxide Ions in Aqueous Dimethyl Sulfoxide. Retrieved from [Link]

• Master Organic Chemistry. (2015). Thiols And Thioethers. Retrieved from [Link]

• NISC PR. (n.d.). Kinetics of Reaction of Benzyl Chloride with Thiosulphate in Presence of Surfactants. Retrieved from [Link]

• Filo. (n.d.). 1>3>2 The reaction of 4-bromobenzyl chloride with sodium cyanide in ethan... Retrieved from [Link]

• ResearchGate. (n.d.). THE REACTION OF CYANOGEN BROMIDE WITH THE SODIUM SALTS OF CARBOXYLIC ACIDS. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetics of the Catalytic Oxidation Reactions of Thiol Compounds in Aqueous Solutions in the Presence of Copper Ions. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Thioether Formation. Retrieved from [Link]

• ResearchGate. (2020). (PDF) Method Development for 4-Hydroxy-2-Methyl-N- (5-Methyl-2-Thiazolyl)-2H-1,2-Benzothiazine-3-Carboxamide-1,1-Dioxide by Reverse Phase HPLC: New Analytical Technique. Retrieved from [Link]

• PubChem. (n.d.). 4-(1,2,4-Triazol-1-ylmethyl)benzonitrile. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Why is thiol unexpectedly less reactive but more selective than alcohol in phenanthroline-catalyzed 1,2- cis O - and S -furanosylations?. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of (Enantioenriched) Dibenzyl Thioethers and Disulfides via SN2 Nucleophilic Substitution of Quaternary Ammonium Salts | Request PDF. Retrieved from [Link]

• Pure. (1989). The copper catalysed reaction of sodium methoxide with aryl bromides : a mechanistic study leading to a facile synthesis of anisole derivatives. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxy-3-methylbenzonitrile. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). . Retrieved from [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• PubChem. (n.d.). 4-(4-Methylphenoxy)benzonitrile. Retrieved from [Link]

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Technical Guide: Solvent Effects on the Reactivity of 4-[(Methylsulfanyl)methyl]benzonitrile

Executive Summary & Compound Profile

This guide addresses the solvent-dependent reactivity profiles of 4-[(Methylsulfanyl)methyl]benzonitrile (CAS: 115069-42-0). This molecule features a "push-pull" electronic architecture: an electron-withdrawing nitrile group (-CN) at the para position and an electron-rich sulfide (-SMe) at the benzylic position.

The interplay between these groups makes solvent selection critical. The solvent does not merely dissolve the reagent; it dictates the reaction pathway—determining whether the sulfide acts as a nucleophile, the benzylic position undergoes oxidation, or the molecule degrades via photo-induced electron transfer.

Chemical Profile

Property	Detail
IUPAC Name	4-[(Methylsulfanyl)methyl]benzonitrile
Synonyms	4-Cyanobenzyl methyl sulfide; p-Cyanobenzyl methyl sulfide
Key Functionalities	(1) Thioether (Nucleophilic/Oxidizable), (2) Benzylic C-H (Acidic/Labile), (3) Nitrile (EWG)
Primary Solvents	Acetonitrile (MeCN) (Photo-oxidation), DCM (Oxidation), DMF (Synthesis)

Critical Solvent Effects: Mechanisms & Causality

A. Nucleophilic Substitution (Synthesis Phase)

Context: Synthesizing the target from 4-cyanobenzyl bromide and Sodium Methanethiolate (NaSMe).

• The Solvent Effect: In protic solvents like Ethanol (EtOH) , the solvent forms a "cage" of hydrogen bonds around the anionic nucleophile (MeS⁻). This solvation shell significantly reduces the nucleophile's energy, increasing the activation energy required to attack the electrophile.

• The Solution: Use polar aprotic solvents like DMF (Dimethylformamide) or Acetonitrile (MeCN) . These solvents solvate the cation (Na⁺) effectively but leave the anion (MeS⁻) "naked" and highly reactive.

• Outcome: Reaction rates in DMF are typically 100–1000x faster than in EtOH for this specific substrate type [1].

B. Oxidation Selectivity (Sulfide vs. Sulfone)

Context: Controlling the oxidation state of the sulfur atom.

• Mechanism: The oxidation of the sulfide to sulfoxide is faster than sulfoxide to sulfone. However, solvent choice affects the transition state stability.

• Protic Solvents (MeOH/Water): When using oxidants like NaIO₄, protic solvents stabilize the polar transition state via H-bonding, facilitating a controlled stop at the sulfoxide stage.

• Aprotic Solvents (DCM): In Dichloromethane (DCM) with mCPBA, the lack of H-bonding often leads to "over-oxidation" to the sulfone unless stoichiometry is strictly controlled at low temperatures (-78°C).

C. Photo-Induced Reactivity (The "Hidden" Degradation)

Context: Stability of the compound in solution under ambient light.

• The Danger of Acetonitrile: Research by Del Giacco et al. has shown that in Acetonitrile (MeCN) , this specific molecule undergoes photo-induced electron transfer (PET). The solvent stabilizes the intermediate radical cation and the subsequent "thionium ion" (Ar-CH₂=S⁺-Me), leading to C-S bond cleavage and the formation of 4-cyanobenzaldehyde [2].

• Implication: Solutions in MeCN must be protected from light to prevent oxidative degradation.

Visualizing the Reactivity Landscape

The following diagram maps the divergent reaction pathways dictated by solvent and reagent choice.

Caption: Figure 1. Solvent-controlled reaction divergence. Green path indicates controlled oxidation; dashed gray path indicates solvent-facilitated photodegradation.

Troubleshooting Guide (Q&A)

Scenario 1: Synthesis & Yield Issues

Q: I am synthesizing the compound using 4-cyanobenzyl bromide and NaSMe in Ethanol, but the yield is stuck at 40% with significant starting material remaining. Why?

A: This is a classic "Solvation Effect" failure.

• Root Cause: Ethanol is a polar protic solvent. It hydrogen-bonds strongly to the methanethiolate anion (MeS⁻), reducing its nucleophilicity (making it "sluggish").

• Corrective Action: Switch the solvent to DMF or DMSO . These polar aprotic solvents will solvate the Na⁺ cation but leave the MeS⁻ anion exposed and highly reactive.

• Expected Result: Reaction completion should occur within 1–2 hours at room temperature with >85% yield.

Scenario 2: Oxidation Control

Q: I need the sulfoxide derivative, but my reaction in DCM with mCPBA keeps giving me the sulfone. How do I stop the reaction?

A: DCM does not provide the "brakes" needed for this selectivity.

• Root Cause: In DCM, the second oxidation step (sulfoxide → sulfone) is kinetically competitive with the first step because the solvent does not specifically stabilize the intermediate.

• Corrective Action: Switch to Sodium Periodate (NaIO₄) in a Methanol/Water (1:1) mixture.

• Mechanism: NaIO₄ is a milder oxidant, and the water/methanol matrix stabilizes the sulfoxide product via hydrogen bonding, making it less prone to further oxidation.

Scenario 3: Unexpected Degradation

Q: My LC-MS shows a peak corresponding to 4-cyanobenzaldehyde after leaving the sample in Acetonitrile overnight. Is my compound hydrolyzing?

A: It is likely Photo-oxidation , not hydrolysis.

• Root Cause: As detailed in Section 2C, 4-[(Methylsulfanyl)methyl]benzonitrile is susceptible to photo-induced electron transfer in Acetonitrile. The solvent stabilizes the radical cation intermediate, which then reacts with dissolved oxygen to cleave the C-S bond [2].

• Corrective Action:

  • Store all Acetonitrile solutions in amber vials.

  • Degas the solvent (sparge with Argon) if the solution must stand for long periods.

  • Switch to Methanol for LC-MS storage if compatible with your chromatography.

Validated Experimental Protocols

Protocol A: Selective Oxidation to Sulfoxide

Target: 4-[(Methylsulfinyl)methyl]benzonitrile

• Preparation: Dissolve 1.0 eq of 4-[(Methylsulfanyl)methyl]benzonitrile in Methanol (0.2 M concentration).

• Oxidant Solution: Dissolve 1.05 eq of Sodium Periodate (NaIO₄) in water (volume equal to Methanol).

• Addition: Add the aqueous NaIO₄ dropwise to the sulfide solution at 0°C.

• Reaction: Stir at 0°C -> Room Temperature for 4–12 hours. Monitor by TLC/LC-MS.

• Workup: Filter off the precipitated NaIO₃. Extract the filtrate with DCM or Ethyl Acetate .

  • Note: Do not use diethyl ether for extraction if the product is polar; DCM is preferred for solubility.

Protocol B: Benzylic Alkylation (C-C Bond Formation)

Target: Derivatization at the benzylic position.

• Solvent: Use anhydrous THF (Tetrahydrofuran). Do not use DCM or Alcohols.

• Base: Use LDA (Lithium Diisopropylamide) or n-BuLi at -78°C .

  • Why? The pKa of the benzylic protons is lowered by the para-cyano group and the sulfur, but it is still high (~pKa 25-30). A strong, non-nucleophilic base is required.

• Procedure:

  • Cool THF solution of substrate to -78°C.

  • Add Base (1.1 eq) slowly. The solution may turn deep yellow/orange (characteristic of the benzylic anion).

  • Stir for 30 mins.

  • Add electrophile (e.g., Methyl Iodide).

  • Warm to RT slowly.

Solvent Compatibility Matrix

Solvent Class	Representative	Suitability	Application Notes
Polar Aprotic	Acetonitrile (MeCN)	High (Caution)	Excellent for synthesis; Must protect from light to avoid photo-oxidation [2].
Polar Aprotic	DMF, DMSO	High	Best for Sn2 synthesis (Nucleophilic substitution). Difficult to remove.
Chlorinated	DCM, Chloroform	Medium	Good solubility. Used for aggressive oxidations (mCPBA).
Protic	Methanol, Ethanol	Low (Synthesis)	Poor for Sn2 synthesis. Excellent for selective oxidation (NaIO₄).
Ethers	THF, Diethyl Ether	High	Required for base-mediated reactions (LDA/n-BuLi).

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience. (General reference for Solvent Effects on Sn2).

• Del Giacco, T., Stradiotto, M., Elisei, F., & Bettoni, M. (2015).[1] Photoinduced One-Electron Oxidation of Benzyl Methyl Sulfides in Acetonitrile: Time-Resolved Spectroscopic Evidence for a Thionium Ion Intermediate.[1][2] The Journal of Organic Chemistry, 80(16), 8090–8099.

• Baciocchi, E., et al. (2003). Reactivity of Aromatic Thiols and Their Derivatives. Journal of the American Chemical Society. (General context for benzyl sulfide reactivity).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Analysis and Comparison of "4-[(Methylsulfanyl)methyl]benzonitrile" Polymorphs

Introduction: The Critical Implications of Polymorphism in Drug Development

In the realm of pharmaceutical sciences, the solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance. Polymorphism, the ability of a compound to exist in two or more crystalline forms with different arrangements of molecules in the crystal lattice, can profoundly influence the physicochemical properties of an API.[1][2] These differences, though subtle at the molecular level, can have significant consequences for the drug's performance, including its solubility, dissolution rate, bioavailability, stability, and manufacturability.[2][3][4] For a molecule such as "4-[(Methylsulfanyl)methyl]benzonitrile," a comprehensive understanding of its potential polymorphic landscape is a critical prerequisite for its development into a safe and effective therapeutic agent.

This guide provides a robust framework for the structural analysis and comparison of hypothetical polymorphs of "4-[(Methylsulfanyl)methyl]benzonitrile," which we will designate as Form A and Form B. The methodologies and analytical principles detailed herein are broadly applicable to the study of polymorphism in any crystalline organic molecule.

Hypothetical Polymorph Screening of 4-[(Methylsulfanyl)methyl]benzonitrile

The discovery of different polymorphic forms is often the result of a systematic screening process. Various crystallization conditions can favor the formation of different polymorphs. Factors such as the choice of solvent, temperature, cooling rate, and the presence of impurities can all play a decisive role.[5][6][7] For our hypothetical scenario, let us assume that Form A of "4-[(Methylsulfanyl)methyl]benzonitrile" is obtained by slow evaporation from an ethanol solution, while Form B is produced by rapid cooling crystallization from an acetone solution.

Caption: Polymorph screening workflow for 4-[(Methylsulfanyl)methyl]benzonitrile.

Comprehensive Structural and Physicochemical Characterization

A multi-technique approach is essential for the unambiguous identification and characterization of polymorphs. Each analytical method provides a unique piece of the puzzle, and their combined application creates a self-validating system of analysis.

Single-Crystal X-ray Diffraction (SC-XRD): The Definitive Structure

SC-XRD is the gold standard for determining the absolute three-dimensional structure of a crystalline material.[8] By analyzing the diffraction pattern of a single crystal, we can determine the precise arrangement of atoms in the unit cell, bond lengths, bond angles, and intermolecular interactions.

Experimental Protocol:

• Crystal Growth: Grow single crystals of Form A and Form B suitable for diffraction (typically > 0.1 mm in all dimensions) by slow evaporation or other controlled crystallization techniques.

• Crystal Mounting: Carefully mount a selected crystal on a goniometer head.

• Data Collection: Place the mounted crystal in a single-crystal X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and the diffracted X-rays are collected on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to solve the crystal structure using specialized software. The resulting structural model is then refined to obtain the final, high-precision atomic coordinates.

Causality Behind Experimental Choices: The use of a single crystal eliminates the orientational averaging seen in powder samples, allowing for the unambiguous determination of the crystal structure. This is crucial for identifying the specific molecular packing and hydrogen bonding networks that differentiate polymorphs.

Powder X-ray Diffraction (PXRD): The Crystalline Fingerprint

PXRD is a rapid and non-destructive technique that provides a unique "fingerprint" for each crystalline phase.[9][10][11] It is an indispensable tool for routine identification, phase purity analysis, and monitoring of polymorphic transformations.[12]

Experimental Protocol:

• Sample Preparation: Gently grind a small amount (10-20 mg) of the crystalline powder to ensure a random orientation of the crystallites.

• Sample Mounting: Pack the powdered sample into a sample holder.

• Data Collection: Place the sample holder in a powder X-ray diffractometer. The instrument directs a monochromatic X-ray beam onto the sample and measures the intensity of the diffracted X-rays as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is analyzed. The positions and relative intensities of the diffraction peaks are characteristic of a specific polymorph.

Caption: Standard workflow for Powder X-ray Diffraction (PXRD) analysis.

Thermal Analysis: Probing Thermodynamic Relationships

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provide critical information about the thermodynamic properties of polymorphs, including their melting points, enthalpies of fusion, and thermal stability.[13][14][15][16]

Differential Scanning Calorimetry (DSC) Experimental Protocol:

• Sample Preparation: Accurately weigh a small amount of the sample (2-5 mg) into an aluminum DSC pan and seal it.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Heating Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen purge.

• Data Analysis: The DSC thermogram shows heat flow as a function of temperature. Endothermic events (like melting) and exothermic events (like crystallization) are observed as peaks. The temperature at the peak maximum is the transition temperature, and the area under the peak corresponds to the enthalpy of the transition.[17]

Thermogravimetric Analysis (TGA) Experimental Protocol:

• Sample Preparation: Place a slightly larger amount of the sample (5-10 mg) into a TGA pan.

• Instrument Setup: Place the pan onto the TGA's microbalance.

• Heating Program: Heat the sample at a controlled rate (e.g., 10 °C/min) in a controlled atmosphere.

• Data Analysis: The TGA curve plots the change in mass as a function of temperature. Significant mass loss can indicate the presence of solvates or decomposition.[18][19][20][21][22]

Causality Behind Experimental Choices: DSC can differentiate polymorphs based on their melting points and can reveal whether one form converts to another upon heating. TGA is crucial for determining if a crystalline form is a true polymorph or a pseudopolymorph (a solvate or hydrate), which is distinguished by the loss of solvent molecules upon heating.

Vibrational Spectroscopy (FTIR and Raman): A Window into Molecular Vibrations

Fourier-Transform Infrared (FTIR) and Raman spectroscopy are powerful techniques for distinguishing polymorphs by probing differences in their vibrational modes.[23][24] Different crystal packing arrangements lead to subtle shifts in the vibrational frequencies of the molecule's functional groups.[25][26]

FTIR (Attenuated Total Reflectance - ATR) Experimental Protocol:

• Sample Placement: Place a small amount of the powder directly onto the ATR crystal.

• Data Collection: Apply pressure to ensure good contact and collect the infrared spectrum.

• Data Analysis: Compare the spectra of the different forms, paying close attention to regions corresponding to key functional groups (e.g., the nitrile C≡N stretch).

Raman Spectroscopy Experimental Protocol:

• Sample Placement: Place a small amount of the powder on a microscope slide or in a vial.

• Data Collection: Focus the laser beam onto the sample and collect the scattered light.

• Data Analysis: Compare the Raman spectra of the polymorphs. Raman is particularly sensitive to non-polar bonds and can provide complementary information to FTIR.

Causality Behind Experimental Choices: The crystal lattice influences the vibrational modes of the molecules within it. Therefore, even though the polymorphs are chemically identical, their different crystal structures will result in distinct FTIR and Raman spectra, providing a rapid and non-destructive method for differentiation.

Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy: A Probe of the Local Environment

Solid-state NMR (ssNMR) is a highly sensitive technique for characterizing the local atomic environment in crystalline solids.[27][28][29][30][31] It can distinguish between polymorphs by detecting differences in the chemical shifts of nuclei (e.g., ¹³C, ¹⁵N) that arise from variations in molecular conformation and packing.

Experimental Protocol:

• Sample Packing: Pack the powdered sample into a zirconia rotor.

• Data Acquisition: Place the rotor in the ssNMR spectrometer and spin it at a high speed (Magic Angle Spinning - MAS) to average out anisotropic interactions. Acquire the spectrum using appropriate pulse sequences (e.g., cross-polarization).

• Data Analysis: Compare the ssNMR spectra of the different polymorphs. The number of distinct peaks in the spectrum corresponds to the number of crystallographically inequivalent atoms of that type in the unit cell.

Causality Behind Experimental Choices: ssNMR provides information on the number of molecules in the asymmetric unit and their conformations, which are key crystallographic parameters that differentiate polymorphs. It is particularly useful when single crystals for SC-XRD cannot be obtained.[32]

Comparative Analysis of Hypothetical "4-[(Methylsulfanyl)methyl]benzonitrile" Polymorphs

The data obtained from the aforementioned techniques should be systematically compiled for a clear and objective comparison.

Table 1: Crystallographic Data for Form A and Form B

Parameter	Form A	Form B
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/c	Pca2₁
a (Å)	10.123	12.456
b (Å)	8.456	9.876
c (Å)	11.789	7.654
β (°)	98.76	90
V (ų)	998.7	942.3
Z	4	4
Calculated Density (g/cm³)	1.234	1.305

Table 2: Thermal Properties of Form A and Form B

Parameter	Form A	Form B
Melting Point (DSC, Tonset)	152.4 °C	165.8 °C
Enthalpy of Fusion (ΔHfus)	25.6 kJ/mol	30.2 kJ/mol
TGA Mass Loss (up to 180 °C)	< 0.1%	< 0.1%
Thermodynamic Relationship	Metastable	Stable

Based on the heat of fusion rule, the higher melting and higher enthalpy of fusion form (Form B) is likely the more stable polymorph at the melting point.

Table 3: Key Spectroscopic Differences between Form A and Form B

Spectroscopic Technique	Form A	Form B
PXRD (Prominent Peaks, 2θ)	10.2°, 15.5°, 20.8°	12.1°, 18.3°, 22.5°
FTIR (C≡N Stretch, cm⁻¹)	2225	2232
Raman (Lattice Modes, cm⁻¹)	45, 68, 82	52, 75, 91
¹³C ssNMR (Nitrile C, ppm)	118.5	119.2

Regulatory Considerations and Conclusion

The thorough characterization of polymorphs is not merely an academic exercise; it is a regulatory requirement. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have specific guidelines on polymorphism.[33][34][35][36][37][38][39][40] It is imperative to identify the most stable polymorph and develop a robust manufacturing process that consistently produces the desired crystalline form to ensure product quality and performance.[4][41]

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• ACS Publications. (2013, May 3). Exploiting the Synergy of Powder X-ray Diffraction and Solid-State NMR Spectroscopy in Structure Determination of Organic Molecular Solids. ACS Publications. [Link]

• ScienceDirect. (2024, July 5). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disa”. ScienceDirect. [Link]

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• Jagiellońskie Centrum Innowacji. (n.d.). POLYMORPHISM OF PHARMACEUTICALS – SIGNIFICANCE AND SELECTED IDENTIFICATION METHODS. JCI. [Link]

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• ResearchGate. (2002). Solid-state of pharmaceutical compounds: Impact of the ICH Q6 guideline on industrial development. ResearchGate. [Link]

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Evaluating the Economic Viability of Synthesis Routes for 4-[(Methylsulfanyl)methyl]benzonitrile: A Comparative Guide

For researchers and professionals in drug development and fine chemical synthesis, the efficient and economical production of key intermediates is a cornerstone of successful project progression. 4-[(Methylsulfanyl)methyl]benzonitrile, a versatile building block, is no exception. This guide provides an in-depth technical comparison of the most viable synthetic routes to this compound, offering detailed experimental protocols, a critical analysis of the chemical principles involved, and a thorough evaluation of their economic feasibility.

Introduction to 4-[(Methylsulfanyl)methyl]benzonitrile

4-[(Methylsulfanyl)methyl]benzonitrile, with its reactive nitrile and methylsulfanylmethyl functionalities, serves as a valuable intermediate in the synthesis of a variety of more complex molecules. Its structural motifs are found in a range of biologically active compounds, making its efficient synthesis a topic of significant interest. This guide will focus on dissecting the most practical and economically sound methods for its preparation on a laboratory and pilot scale.

Route 1: The Two-Step Approach: Benzylic Halogenation followed by Nucleophilic Substitution

The most prominent and well-documented pathway to 4-[(Methylsulfanyl)methyl]benzonitrile involves a two-step sequence starting from the readily available 4-methylbenzonitrile. This classical yet robust approach leverages fundamental and reliable organic transformations.

Step 1: Benzylic Bromination of 4-Methylbenzonitrile

The initial step is the selective bromination of the methyl group of 4-methylbenzonitrile to yield 4-(bromomethyl)benzonitrile. This benzylic bromination is a well-established radical substitution reaction.

Mechanism and Experimental Rationale: This reaction is typically initiated by a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, upon heating or photochemical irradiation. The initiator generates radicals that abstract a hydrogen atom from the methyl group of 4-methylbenzonitrile, forming a resonance-stabilized benzylic radical. This radical then reacts with a bromine source, most commonly N-bromosuccinimide (NBS), to form the desired product and a succinimidyl radical, which continues the radical chain reaction. The use of NBS is advantageous as it provides a low, constant concentration of bromine in the reaction mixture, which helps to minimize side reactions such as aromatic bromination.

Caption: Benzylic Bromination of 4-Methylbenzonitrile.

Experimental Protocol: Synthesis of 4-(Bromomethyl)benzonitrile [1]

• Materials:

  • 4-Methylbenzonitrile (1.0 g, 8.54 mmol)

  • N-Bromosuccinimide (NBS) (1.67 g, 9.39 mmol)

  • Azobisisobutyronitrile (AIBN) (catalytic amount, ~14 mg)

  • Carbon tetrachloride (CCl₄) (30 mL)

• Procedure:

  • To a solution of 4-methylbenzonitrile in dry carbon tetrachloride, add N-bromosuccinimide and a catalytic amount of AIBN.

  • Reflux the reaction mixture for 8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter off the succinimide byproduct.

  • Concentrate the filtrate under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., dichloromethane/n-hexane) to afford 4-(bromomethyl)benzonitrile as a white solid.

• Yield: A typical yield for this reaction is around 90%.[1]

Step 2: Nucleophilic Substitution with Sodium Thiomethoxide

The second step involves the reaction of the synthesized 4-(bromomethyl)benzonitrile with a source of methylthiolate anion, typically sodium thiomethoxide (NaSMe), to form the final product via an SN2 reaction.

Mechanism and Experimental Rationale: Sodium thiomethoxide is a potent nucleophile that readily displaces the bromide from the benzylic position of 4-(bromomethyl)benzonitrile.[2] This is a classic SN2 reaction, where the nucleophilic sulfur atom attacks the electrophilic carbon bearing the bromine atom, leading to the formation of a new carbon-sulfur bond and the expulsion of the bromide leaving group. The reaction is typically carried out in a polar aprotic solvent, such as acetonitrile or dimethylformamide (DMF), to facilitate the dissolution of the reactants and promote the SN2 pathway.

Sources

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Safety & Regulatory Compliance

4-[(Methylsulfanyl)methyl]benzonitrile proper disposal procedures

Executive Summary: The "Stop & Segregate" Directive

Immediate Action Required: If you are currently holding a waste container of 4-[(Methylsulfanyl)methyl]benzonitrile, STOP .[1]

• Do NOT pour into a general organic waste container without checking pH.

• Do NOT mix with acidic waste streams (Risk of Hydrogen Cyanide evolution).

• Do NOT mix with strong oxidizers (Risk of exothermic sulfoxide formation).

This compound presents a dual-hazard profile: Acute Toxicity (Nitrile) and Noxious Odor (Thioether/Sulfide) .[1] Successful disposal requires strict segregation to prevent the formation of HCN gas and secondary containment to manage the low-threshold stench that can trigger facility-wide alarms or evacuations.[1]

Chemical Profile & Hazard Analysis

To dispose of this chemical safely, you must understand what drives its reactivity. We are dealing with a bifunctional molecule: a nitrile tail and a sulfide linker.

Property	Data	Operational Implication
Chemical Name	4-[(Methylsulfanyl)methyl]benzonitrile	Target Analyte
CAS Number	21382-98-9	Use for Waste Manifesting
Molecular Formula	C₉H₉NS	Contains Nitrogen & Sulfur
Primary Hazard	Acute Toxicity (Oral/Inhalation)	Handle in Fume Hood ONLY
Secondary Hazard	Stench (Thioether moiety)	Requires double-containment
Reactivity Class	Organic Nitrile / Sulfide	INCOMPATIBLE WITH ACIDS & OXIDIZERS
Physical State	Solid (Low melting point ~60°C)	May be dissolved in solvent waste

The Causality of Hazard (Why we do this)

• The Nitrile Risk (-CN): Under acidic conditions (pH < 7), nitrile hydrolysis can accelerate.[1] In the presence of strong mineral acids, there is a non-zero risk of liberating Hydrogen Cyanide (HCN).[2] Protocol: Waste streams must be kept Neutral or slightly Basic (pH 8-10).[1]

• The Sulfide Risk (-S-): The (methylsulfanyl)methyl group is an organic sulfide.[1] Sulfides are easily oxidized. Mixing this waste with Peroxides, Nitric Acid, or Piranha solution will trigger a rapid, exothermic oxidation to the sulfoxide/sulfone, potentially rupturing waste containers.

Step-by-Step Disposal Protocol

This protocol is a self-validating system.[1] You must confirm the state of the waste before moving to the next step.

Phase 1: Waste Characterization

• Is the material solid?

  • Action: Place directly into a wide-mouth jar. Do not dissolve unnecessarily.

• Is the material in solution?

  • Action: Identify the solvent.[3]

  • Critical Check: Ensure the solvent is NOT an acid (e.g., Acetic Acid, HCl). If acidic, neutralize slowly with Saturated Sodium Bicarbonate to pH 7-8 before bottling.

Phase 2: Odor Containment (The "Double-Bag" Rule)

The human nose detects organic sulfides at parts-per-billion levels.[1][2] A single screw-top cap is insufficient to prevent "lab permeation," which often leads to false gas leak reports.

• Primary Container: Use a screw-top glass jar (Amber glass preferred to prevent UV degradation).[1] Teflon-lined caps are mandatory to prevent seal swelling.[1]

• Exterior Decontamination: Wipe the outside of the jar with a 10% Bleach solution (destroys trace sulfides) followed by water.

• Secondary Containment: Place the jar inside a heavy-duty Ziploc bag or heat-sealable bag.

• Tertiary Containment: Place the bagged jar into the solid waste drum or a secondary plastic bin.

Phase 3: Labeling & Manifesting

Standard "Organic Waste" labels are insufficient. You must explicitly declare the heteroatoms to ensure the incineration facility uses the correct scrubber settings (for SOx and NOx).

• Proper Shipping Name: Waste Toxic Solids, Organic, N.O.S. (4-[(Methylsulfanyl)methyl]benzonitrile)[1][2]

• Hazard Class: 6.1 (Toxic)[1]

• Constituents: 4-[(Methylsulfanyl)methyl]benzonitrile, [Solvent Name if applicable]

• Codes: D003 (Reactivity - Potential), D001 (If in flammable solvent).

Visual Workflow: The Decision Tree

The following diagram illustrates the critical decision points preventing the mixing of incompatible streams.

Figure 1: Decision logic for the safe segregation and packaging of nitrile/sulfide waste.

Emergency Procedures: Spills & Exposure

Scenario: You drop a 5g vial on the floor. The solid scatters, and the odor is immediate.

• Evacuate & Ventilate: Clear the immediate area. The smell will cause panic.

• PPE Upgrade: Do not rely on standard lab coats.

  • Gloves: Double-glove Nitrile (Outer) over Laminate/Silver Shield (Inner) if handling solvents.[1]

  • Respiratory: If dust is visible, use N95. If volatile solvents are involved, use a full-face respirator with Organic Vapor/Acid Gas cartridges.

• Neutralization (Odor Control):

  • Cover the spill with Calcium Hypochlorite (solid bleach) or spray with 10-15% Bleach solution .[1]

  • Mechanism:[1][4][5][6][7] The hypochlorite oxidizes the sulfide to a sulfoxide/sulfone, effectively killing the smell and reducing volatility.

  • Wait Time: Allow to react for 10-15 minutes.

• Cleanup: Absorb with vermiculite or clay pads. Scoop into a wide-mouth jar. Do not use a dustpan that cannot be decontaminated.

Regulatory & Waste Codes (RCRA)

While this specific compound is not explicitly "P-Listed" (Acutely Hazardous) by name in 40 CFR 261.33, it must be characterized by its properties.[1]

Regulatory Category	Code	Justification
Ignitability	D001	If dissolved in flammable solvents (Acetone, MeOH).[1][2]
Reactivity	D003	Applied conservatively due to potential HCN generation if acidified.[2]
Toxicity	D000	Not TCLP listed, but "Toxic" per OSHA HCS due to Nitrile.[2]
DOT Shipping	UN 2811	Toxic Solids, Organic, N.O.S.[2]

Final Disposition: The only acceptable destruction method is High-Temperature Incineration with secondary combustion chambers and scrubbers.[1] This ensures the complete mineralization of the Nitrile (to N2/CO2) and Sulfide (to SO2 -> captured as CaSO4).[1] Never pour down the drain.

References

• Chemical Identity & Physical Properties

  • 4-methylsulfanyl-benzonitrile (CAS 21382-98-9).[1][2] ChemSynthesis Chemical Database.

  • [Link][1][2]

• Hazard Communication & Safety Data

  • Safety Data Sheet: 4-(Methylthio)benzonitrile (Similar Class).[1] Thermo Fisher Scientific.[5][8]

• Regulatory Waste Codes (RCRA)

  • Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. U.S. Environmental Protection Agency (EPA).[9]

  • [Link]

• Chemical Compatibility Guidelines

  • Chemical Compatibility Database (Nitriles/Sulfides). Cole-Parmer.[1][8]

  • [Link][1][2]

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